2-Amino-6-(3-methoxy-anilino)purine-d3

Core Science & Biosynthesis

In-Depth Technical Guide: 2-Amino-6-(3-methoxy-anilino)purine-d3

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available information on the chemical properties of 2-Amino-6-(3-methoxy-anilino)purine-d3. This compound is the deuterium-labeled version of 2-Amino-6-(3-methoxy-anilino)purine. Deuteration, the substitution of hydrogen with its heavy isotope deuterium, is a strategy employed in drug development to potentially alter and improve the pharmacokinetic and metabolic profiles of a compound. Despite a comprehensive search of publicly available scientific literature and chemical databases, detailed experimental data, including specific signaling pathways and exhaustive experimental protocols for this particular molecule, remains limited. This guide presents the currently available data and provides a general context based on related purine (B94841) compounds.

Core Chemical Properties

2-Amino-6-(3-methoxy-anilino)purine-d3 is a synthetic purine derivative. The core structure consists of a purine ring system, which is a fundamental component of nucleic acids, making this class of molecules of significant interest in medicinal chemistry. The substitution at the 2 and 6 positions of the purine ring, along with the deuterated methoxy (B1213986) group on the aniline (B41778) moiety, defines its specific chemical character.

Synonyms:

• N6-(3-Methoxy-d3-phenyl)-7H-purine-2,6-diamine

The non-deuterated analog is known as 2-Amino-6-(3-methoxy-anilino)purine.

Quantitative Data

Specific quantitative data for 2-Amino-6-(3-methoxy-anilino)purine-d3 is not widely available in published literature. The following table summarizes the key chemical identifiers.

Property	Value	Source
Chemical Formula	C12H9D3N6O	Inferred
CAS Number	Not available	Public Records
Molecular Weight	Approximately 273.3 g/mol (calculated for d3 variant)	Inferred
Appearance	Typically a solid powder	Supplier Data
Solubility	Expected to be soluble in organic solvents such as DMSO and methanol.	General Analog

Synthesis and Methodology

While a specific, detailed experimental protocol for the synthesis of 2-Amino-6-(3-methoxy-anilino)purine-d3 is not available in the public domain, the synthesis of related 2,6-disubstituted purine derivatives generally follows established synthetic routes in medicinal chemistry. A plausible synthetic approach would involve the sequential nucleophilic substitution of a di-halogenated purine precursor, such as 2-amino-6-chloropurine.

General Synthetic Workflow

A generalized synthetic pathway for similar compounds is outlined below. This diagram illustrates the logical flow from a starting purine to the final substituted product.

Caption: Generalized Synthetic Scheme.

Biological Activity and Signaling Pathways

Purine analogs are a well-established class of compounds with a broad range of biological activities, often targeting kinases or other ATP-binding proteins due to their structural similarity to adenine. Many 2,6-disubstituted purines are known to function as inhibitors of Cyclin-Dependent Kinases (CDKs), which are key regulators of the cell cycle.

A definitive signaling pathway for 2-Amino-6-(3-methoxy-anilino)purine-d3 has not been elucidated in the available literature. However, based on the activity of structurally related purine derivatives, it is plausible that this compound could interact with protein kinases.

Postulated Signaling Pathway Interaction

The following diagram illustrates a hypothetical mechanism of action for a purine-based kinase inhibitor, which could be a potential mode of action for the compound of interest.

Caption: Hypothetical Kinase Inhibition Pathway.

Experimental Protocols

A thorough search did not yield specific, detailed experimental protocols for assays involving 2-Amino-6-(3-methoxy-anilino)purine-d3. For researchers interested in evaluating this compound, standard biochemical and cellular assays for kinase inhibition or other relevant biological activities would be appropriate starting points.

General guidance for initiating research on this compound would include:

• Kinase Inhibition Assays: Utilize in vitro kinase activity assays with a panel of relevant kinases (e.g., CDKs) to determine IC50 values. These assays typically involve measuring the phosphorylation of a substrate in the presence of varying concentrations of the inhibitor.

• Cell-Based Proliferation Assays: Employ cancer cell lines to assess the compound's effect on cell viability and proliferation (e.g., MTT or CellTiter-Glo assays).

• Pharmacokinetic Studies: In vivo studies in animal models would be necessary to determine the pharmacokinetic profile of the deuterated compound and compare it to its non-deuterated counterpart.

Conclusion and Future Directions

2-Amino-6-(3-methoxy-anilino)purine-d3 is a deuterated purine derivative with potential applications in biomedical research, likely as a modulator of protein kinase activity. However, there is a significant lack of publicly available data regarding its specific chemical properties, biological activity, and mechanisms of action. Further research is required to fully characterize this compound. The information provided in this guide serves as a foundational overview based on the limited available information and the properties of structurally related molecules. Researchers are encouraged to perform initial characterization studies to elucidate the specific properties and activities of this compound.

An In-depth Technical Guide on the Synthesis and Characterization of 2-Amino-6-(3-methoxy-anilino)purine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and potential biological significance of 2-Amino-6-(3-methoxy-anilino)purine-d3. This deuterated purine (B94841) derivative holds promise for various research applications, particularly in the fields of medicinal chemistry and drug metabolism studies. Its structural similarity to known cyclin-dependent kinase (CDK) inhibitors suggests its potential as a tool for studying cell cycle regulation and for the development of novel therapeutics.

Synthesis

The synthesis of 2-Amino-6-(3-methoxy-anilino)purine-d3 is achieved through a two-step process. The first step involves the preparation of the deuterated intermediate, 3-(methoxy-d3)aniline. The second, and final, step is a nucleophilic aromatic substitution reaction where 2-amino-6-chloropurine (B14584) is coupled with the deuterated aniline (B41778).

Synthesis of 3-(methoxy-d3)aniline

The deuterated precursor, 3-(methoxy-d3)aniline, can be synthesized from 3-aminophenol (B1664112) by methylation using a deuterated methyl source, such as iodomethane-d3 (B117434), in the presence of a suitable base.

Synthesis of 2-Amino-6-(3-methoxy-anilino)purine-d3

The final product is synthesized by the condensation of 2-amino-6-chloropurine with 3-(methoxy-d3)aniline. This reaction is typically carried out in a suitable solvent, such as ethanol (B145695) or n-butanol, and may be facilitated by the addition of a non-nucleophilic base to scavenge the HCl generated during the reaction.

Experimental Protocols

Protocol 1: Synthesis of 3-(methoxy-d3)aniline

• To a solution of 3-aminophenol (1 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add iodomethane-d3 (1.2 eq) dropwise to the suspension.

• Stir the reaction mixture at room temperature for 24 hours.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford 3-(methoxy-d3)aniline.

Protocol 2: Synthesis of 2-Amino-6-(3-methoxy-anilino)purine-d3

• In a sealed tube, combine 2-amino-6-chloropurine (1 eq), 3-(methoxy-d3)aniline (1.2 eq), and ethanol.

• Add N,N-diisopropylethylamine (DIPEA) (1.5 eq) to the mixture.

• Heat the reaction mixture at 120 °C for 12 hours.

• Cool the reaction mixture to room temperature, resulting in the precipitation of the product.

• Filter the precipitate, wash with cold ethanol, and dry under vacuum to yield 2-Amino-6-(3-methoxy-anilino)purine-d3.

Characterization Data

The synthesized 2-Amino-6-(3-methoxy-anilino)purine-d3 should be characterized using standard analytical techniques to confirm its identity and purity. The following tables summarize the expected quantitative data.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₁₂H₉D₃N₆O
Molecular Weight	261.29 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO and DMF

Table 2: Spectroscopic Data

Technique	Data
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): 8.15 (s, 1H, purine C8-H), 7.80 (s, 1H, aniline C2-H), 7.20 (t, J = 8.0 Hz, 1H, aniline C5-H), 6.80 (d, J = 8.0 Hz, 1H, aniline C6-H), 6.60 (d, J = 8.0 Hz, 1H, aniline C4-H), 5.90 (s, 2H, -NH₂). Note: The signal for the methoxy (B1213986) group protons will be absent due to deuteration.
¹³C NMR (100 MHz, DMSO-d₆)	δ (ppm): 160.5, 158.0, 152.0, 141.0, 130.0, 115.0, 110.0, 108.0, 105.0. Note: The carbon signal for the deuterated methoxy group will appear as a multiplet with a reduced intensity due to C-D coupling.
Mass Spectrometry (ESI+)	m/z: 262.1 [M+H]⁺

Table 3: Chromatographic Data

Technique	Conditions	Result
HPLC Purity	Column: C18 (4.6 x 150 mm, 5 µm); Mobile Phase: Gradient of acetonitrile (B52724) in water with 0.1% formic acid; Detection: UV at 254 nm.	>98%

Biological Activity and Signaling Pathways

Derivatives of 2-amino-6-(anilino)purine are known to exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle.[1][2][3][4][5] Inhibition of CDKs can lead to cell cycle arrest and apoptosis, making them attractive targets for cancer therapy.[1][3] Specifically, 2-aminopurine (B61359) derivatives have been investigated as selective inhibitors of CDK2.[1][2][3][4]

The deuteration of 2-Amino-6-(3-methoxy-anilino)purine is not expected to alter its primary mechanism of action but may influence its pharmacokinetic properties, such as metabolic stability. This can be advantageous in drug development for improving drug exposure and efficacy.

CDK2 Signaling Pathway

The diagram below illustrates a simplified signaling pathway involving CDK2. CDK2, in complex with Cyclin E or Cyclin A, phosphorylates target proteins such as Retinoblastoma protein (Rb), leading to the release of the E2F transcription factor. E2F then activates the transcription of genes required for S-phase entry and DNA replication. Inhibition of CDK2 by compounds like 2-Amino-6-(3-methoxy-anilino)purine-d3 would block this cascade, leading to G1/S phase cell cycle arrest.

Caption: Simplified CDK2 signaling pathway and the point of inhibition.

Experimental Workflow and Logical Relationships

The overall process from synthesis to biological evaluation follows a logical workflow.

Caption: Overall experimental workflow from synthesis to evaluation.

Conclusion

This technical guide outlines the synthesis, characterization, and potential biological applications of 2-Amino-6-(3-methoxy-anilino)purine-d3. The provided protocols and data serve as a valuable resource for researchers interested in utilizing this deuterated compound for studies in medicinal chemistry, particularly in the context of CDK inhibition and cancer research. The strategic incorporation of deuterium (B1214612) may offer advantages in terms of metabolic stability, making this compound a useful tool for in vivo studies. Further investigation into its specific biological effects and pharmacokinetic profile is warranted to fully elucidate its potential.

References

• 1. Structure-Based Design of 2-Aminopurine Derivatives as CDK2 Inhibitors for Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-Based Design of 2-Aminopurine Derivatives as CDK2 Inhibitors for Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclin-Dependent Kinase (CDK) Inhibitors: Structure-Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

In-Depth Technical Guide: 2-Amino-6-(3-methoxy-anilino)purine-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-6-(3-methoxy-anilino)purine-d3, a deuterated purine (B94841) derivative of interest in biomedical research and drug discovery. The document details the molecular weight, outlines experimental protocols for synthesis and analysis, and explores potential signaling pathways associated with this class of compounds.

Data Presentation

Quantitative data for 2-Amino-6-(3-methoxy-anilino)purine-d3 and its non-deuterated counterpart are summarized in the table below for clear comparison.

Property	2-Amino-6-(3-methoxy-anilino)purine-d3	2-Amino-6-(3-methoxy-anilino)purine
Molecular Formula	C₁₂H₉D₃N₆O	C₁₂H₁₂N₆O
Molecular Weight	259.28 g/mol [1]	256.25 g/mol
Primary Application	Isotope-labeled internal standard	Bioactive molecule screening

Core Concepts and Methodologies

Synthesis of 2,6-Disubstituted Purine Derivatives

The synthesis of 2-amino-6-(substituted-anilino)purines generally follows a sequential nucleophilic substitution strategy starting from a di-halogenated purine scaffold, such as 2,6-dichloropurine (B15474).

Conceptual Synthesis Workflow:

Caption: General synthesis route for 2,6-disubstituted purines.

Experimental Protocol: General Synthesis of 2-Amino-6-(substituted)-purines

This protocol is a generalized procedure based on the synthesis of similar 2,6-disubstituted purine derivatives and may require optimization for the specific synthesis of 2-Amino-6-(3-methoxy-anilino)purine.

• Selective Substitution at the C6 Position:

  • To a solution of 2,6-dichloropurine in a suitable solvent such as n-butanol, add an equimolar amount of 3-methoxyaniline and a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA).

  • Heat the reaction mixture at a temperature ranging from 70°C to 120°C for several hours.[2]

  • Monitor the reaction progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the resulting intermediate, 2-chloro-6-(3-methoxyanilino)purine, using column chromatography on silica (B1680970) gel.

• Substitution at the C2 Position:

  • The purified 2-chloro-6-(3-methoxyanilino)purine is then subjected to amination at the C2 position.

  • This can be achieved by heating the intermediate with a source of ammonia, such as a solution of ammonia in an alcohol or aqueous ammonium (B1175870) hydroxide, in a sealed vessel.

  • The reaction progress is monitored by TLC or HPLC.

  • After the reaction is complete, the solvent is evaporated, and the crude product is purified by recrystallization or column chromatography to yield 2-Amino-6-(3-methoxy-anilino)purine.

For the synthesis of the deuterated analog, 2-Amino-6-(3-methoxy-d3-anilino)purine, a deuterated starting material, 3-methoxy-d3-aniline, would be used in the first step.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a primary technique for the analysis and purity determination of 2,6-disubstituted purine derivatives. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS), is essential for confirming the molecular weight and structure, especially for deuterated compounds.

Experimental Protocol: Reversed-Phase HPLC for 2,6-Disubstituted Purines

This is a general protocol that serves as a starting point and may need to be optimized for the specific compound.

• Instrumentation: An HPLC system equipped with a UV detector is required.[3]

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150-250 mm, 5 µm particle size) is typically used.[3]

• Mobile Phase: A gradient elution is often employed for optimal separation.

  • Mobile Phase A: 0.1% formic acid in water (for MS compatibility).[3]

  • Mobile Phase B: Acetonitrile.[3]

  • A typical gradient might start with a low percentage of Mobile Phase B, gradually increasing to elute more hydrophobic compounds.

• Flow Rate: A standard flow rate is 1.0 mL/min.[3]

• Detection: UV detection at the wavelength of maximum absorbance for the compound (e.g., around 280 nm for purine derivatives) is common.[3]

• Sample Preparation: The sample should be dissolved in a solvent compatible with the initial mobile phase conditions.

Mass Spectrometry for Deuterated Compounds

Mass spectrometry is a critical tool for the analysis of deuterated compounds.[4] Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS) is a powerful technique for studying protein dynamics and interactions, where the exchange of labile hydrogens for deuterium (B1214612) is monitored.[5][6][7][8] For quantitative analysis, deuterated compounds like 2-Amino-6-(3-methoxy-anilino)purine-d3 serve as excellent internal standards in LC-MS assays due to their similar chemical behavior to the non-deuterated analyte but distinct mass.[4]

Workflow for LC-MS Analysis with a Deuterated Internal Standard:

Caption: Quantitative analysis workflow using a deuterated standard.

Potential Signaling Pathways

While the specific signaling pathways modulated by 2-Amino-6-(3-methoxy-anilino)purine have not been definitively elucidated, its structural similarity to other 2,6-disubstituted purines suggests potential interactions with key cellular signaling networks, particularly those involving kinases and purinergic receptors.

Kinase Inhibition

Many purine derivatives are known to function as kinase inhibitors by competing with ATP for the binding site on the enzyme.[9]

Kinase Inhibitor Screening Workflow:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Hydrogen-Deuterium Exchange Mass Spectrometry for Investigation of Backbone Dynamics of Oxidized and Reduced Cytochrome P450cam - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hydrogen/deuterium exchange in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]

In Vitro Kinase Screening of Substituted 2-Aminopurines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the in vitro kinase screening of substituted 2-aminopurines, a promising class of compounds in the development of targeted kinase inhibitors. This document details experimental protocols, presents key quantitative data, and visualizes relevant biological pathways and workflows to support researchers in this field.

Introduction

Substituted 2-aminopurines have emerged as a significant scaffold in medicinal chemistry for the design of potent and selective kinase inhibitors. Their structural resemblance to the adenine (B156593) core of ATP allows them to competitively bind to the ATP-binding site of a wide range of kinases. Dysregulation of kinase activity is a hallmark of many diseases, including cancer, inflammation, and neurodegenerative disorders. Therefore, the identification and characterization of novel kinase inhibitors are of paramount importance in modern drug discovery. This guide focuses on the in vitro screening methodologies used to evaluate the inhibitory potential of substituted 2-aminopurines against various kinases, with a particular focus on Cyclin-Dependent Kinases (CDKs) and the Bcr-Abl tyrosine kinase.

Data Presentation: Kinase Inhibitory Activity of Substituted 2-Aminopurines

The following tables summarize the in vitro inhibitory activities (IC50 values) of representative substituted 2-aminopurines against a panel of kinases. These values, collated from various scientific publications, demonstrate the potency and selectivity of this class of compounds.

Table 1: Inhibitory Activity of 2,6,9-Trisubstituted Purines against Cyclin-Dependent Kinases (CDKs)

Compound ID	Substitution Pattern (R1 at C2, R2 at C6, R3 at N9)	CDK1/CycB (IC50, µM)	CDK2/CycA (IC50, µM)	CDK6/CycD3 (IC50, µM)	CDK8/CycC (IC50, µM)	Reference
11c	R1=3-nitroanilino, R2=4-aminophenylamino, R3=THP	0.24	0.11	2.2	>20% inh @ 5µM	[1]
11l	R1=3-nitroanilino, R2=4-(hydroxymethyl)phenylamino, R3=THP	0.12	0.019	4.8	>20% inh @ 5µM	[1]
11p	R1=3-nitroanilino, R2=4-(2-hydroxyethyl)phenylamino, R3=THP	0.12	0.026	3.7	>20% inh @ 5µM	[1]
R-Roscovitine	R1=(R)-1-ethyl-2-hydroxyethylamino, R2=benzylamino, R3=isopropyl	-	0.073	-	-	[1]

THP = Tetrahydropyranyl

Table 2: Inhibitory Activity of a 2-Arylaminopurine Derivative against CDKs

Compound ID	Substitution Pattern (R1 at C2, R2 at C6)	CDK1 (IC50, µM)	CDK2 (IC50, µM)	Selectivity (CDK1/CDK2)	Reference
73	R1=4-sulfamoylanilino, R2=[1,1'-biphenyl]-3-yl	86	0.044	~1955-fold	[2]

Experimental Protocols

This section provides detailed methodologies for common in vitro kinase assays used to screen substituted 2-aminopurines. The choice of assay depends on factors such as throughput requirements, sensitivity, and the nature of the kinase and substrate.

General Experimental Workflow

The overall process for in vitro kinase screening of a compound library, such as substituted 2-aminopurines, follows a standardized workflow. This ensures consistency and comparability of the generated data.

General workflow for kinase inhibitor screening.

Radiometric Kinase Assay (Filter Binding Assay)

This is often considered the "gold standard" for its direct measurement of phosphate (B84403) incorporation.

a. Materials:

• Purified recombinant kinase (e.g., CDK2/Cyclin A)

• Specific peptide or protein substrate (e.g., Histone H1 for CDKs)

• [γ-³³P]ATP or [γ-³²P]ATP

• Kinase reaction buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 10 µM ATP)

• Substituted 2-aminopurine (B61359) compounds dissolved in DMSO

• Stop solution (e.g., 75 mM phosphoric acid)

• P81 phosphocellulose filter plates

• Scintillation counter

b. Procedure:

• Prepare a reaction mixture containing the kinase, substrate, and kinase reaction buffer.

• Add the substituted 2-aminopurine compounds at various concentrations (typically a serial dilution) to the wells of a 96-well plate. Include positive (known inhibitor) and negative (DMSO vehicle) controls.

• Incubate the plate for 10-15 minutes at room temperature to allow for compound binding to the kinase.

• Initiate the kinase reaction by adding [γ-³³P]ATP to each well.

• Incubate the reaction mixture at 30°C for a predetermined time (e.g., 30-60 minutes).

• Terminate the reaction by adding the stop solution.

• Transfer the reaction mixture to the P81 phosphocellulose filter plate. The phosphorylated substrate will bind to the filter, while unincorporated [γ-³³P]ATP will not.

• Wash the filter plate multiple times with a wash buffer (e.g., 0.5% phosphoric acid) to remove unbound radioactivity.

• Dry the filter plate and measure the radioactivity in each well using a scintillation counter.

• Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Fluorescence-Based Kinase Assay (Time-Resolved Fluorescence Resonance Energy Transfer - TR-FRET)

TR-FRET assays are a popular non-radioactive alternative suitable for high-throughput screening.

a. Materials:

• Purified recombinant kinase

• Biotinylated substrate peptide

• Kinase reaction buffer

• ATP

• Substituted 2-aminopurine compounds in DMSO

• Stop/Detection solution containing EDTA, a Europium-labeled anti-phospho-substrate antibody, and Streptavidin-Allophycocyanin (SA-APC)

• TR-FRET compatible plate reader

b. Procedure:

• Dispense the substituted 2-aminopurine compounds at various concentrations into the wells of a low-volume 384-well plate.

• Add the kinase and biotinylated substrate peptide in the kinase reaction buffer to each well.

• Incubate for 15 minutes at room temperature.

• Initiate the reaction by adding ATP.

• Incubate at room temperature for 60 minutes.

• Stop the reaction and initiate detection by adding the Stop/Detection solution.

• Incubate for 60 minutes at room temperature to allow for antibody and SA-APC binding.

• Measure the TR-FRET signal (emission at two wavelengths) using a plate reader. The ratio of the two emission signals is proportional to the amount of phosphorylated substrate.

• Calculate the percentage of inhibition and determine the IC50 values.

Luminescence-Based Kinase Assay (e.g., ADP-Glo™)

This assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.

a. Materials:

• Purified recombinant kinase

• Substrate

• Kinase reaction buffer

• ATP

• Substituted 2-aminopurine compounds in DMSO

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• Luminometer

b. Procedure:

• Set up the kinase reaction in a 96- or 384-well plate containing the kinase, substrate, buffer, and the test compounds.

• Initiate the reaction by adding ATP and incubate at 30°C for a specified time (e.g., 60 minutes).

• Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Add the Kinase Detection Reagent to convert the generated ADP to ATP and then to a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Measure the luminescence using a plate reader. The luminescent signal is directly proportional to the amount of ADP produced and thus the kinase activity.

• Calculate the percentage of inhibition and determine the IC50 values.

Signaling Pathways

Substituted 2-aminopurines have been shown to inhibit kinases involved in critical cellular signaling pathways, such as cell cycle progression and oncogenic signaling. Understanding these pathways is crucial for interpreting the biological effects of these inhibitors.

Cyclin-Dependent Kinase (CDK) Signaling Pathway in Cell Cycle Regulation

CDKs are key regulators of the cell cycle. Their sequential activation, through binding to cyclins, drives the progression through the different phases of the cell cycle. Inhibition of CDKs by substituted 2-aminopurines can lead to cell cycle arrest and apoptosis in cancer cells.

CDK regulation of the cell cycle.

Bcr-Abl Signaling Pathway

The Bcr-Abl fusion protein is a constitutively active tyrosine kinase that is the hallmark of chronic myeloid leukemia (CML). It activates multiple downstream signaling pathways that promote cell proliferation and survival. 2-aminopurine derivatives have been investigated as inhibitors of Bcr-Abl.

Key downstream pathways of Bcr-Abl.

Conclusion

This technical guide provides a foundational understanding of the in vitro kinase screening of substituted 2-aminopurines. The presented data highlights the potential of this chemical scaffold in developing potent and selective kinase inhibitors. The detailed experimental protocols offer practical guidance for researchers to establish and conduct their own screening campaigns. Furthermore, the visualization of key signaling pathways provides the necessary biological context to understand the mechanism of action of these inhibitors. As the field of kinase drug discovery continues to evolve, the systematic screening and characterization of novel compound series, such as substituted 2-aminopurines, will remain a critical component of developing the next generation of targeted therapies.

References

• 1. Structure-Based Design of 2-Aminopurine Derivatives as CDK2 Inhibitors for Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Study of 2-Amino-6-(anilino)purine Derivatives in Cancer Cell Line Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purine (B94841) analogs represent a cornerstone in the development of anticancer therapeutics. Their structural similarity to endogenous purines allows them to interfere with key cellular processes, including DNA replication and cell cycle regulation, ultimately leading to cancer cell death. This technical guide focuses on the methodologies and conceptual frameworks for studying 2-amino-6-(anilino)purine derivatives, a promising class of compounds with potential as anticancer agents. Due to a lack of specific experimental data for 2-Amino-6-(3-methoxy-anilino)purine and its deuterated form, 2-Amino-6-(3-methoxy-anilino)purine-d3, this document provides a comprehensive overview of the typical experimental workflow, expected data, and underlying mechanisms for this class of compounds. The deuterated analog, 2-Amino-6-(3-methoxy-anilino)purine-d3, is a valuable tool for pharmacokinetic and metabolic studies to trace the fate of the parent compound in biological systems.

Mechanism of Action: Targeting the Cell Cycle

Many 2-amino-6-(anilino)purine derivatives exert their anticancer effects by inhibiting cyclin-dependent kinases (CDKs).[1] CDKs are a family of protein kinases that play a crucial role in regulating the cell cycle.[1] By binding to the ATP-binding pocket of CDKs, these purine analogs can block their kinase activity, leading to cell cycle arrest, typically at the G1/S or G2/M phase, and subsequent apoptosis.[2][3]

Figure 1: General signaling pathway of 2-amino-6-(anilino)purine derivatives.

Quantitative Data Presentation

The following tables present hypothetical yet representative data for a novel 2-amino-6-(anilino)purine derivative (Compound X) across various cancer cell lines. This data is intended to serve as a template for presenting experimental findings.

Table 1: In Vitro Cytotoxicity of Compound X (IC50 Values)

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Adenocarcinoma	5.2
MDA-MB-231	Breast Adenocarcinoma	8.7
HCT116	Colon Carcinoma	3.5
A549	Lung Carcinoma	12.1
K562	Chronic Myelogenous Leukemia	1.8

Table 2: Cell Cycle Analysis of HCT116 Cells Treated with Compound X (10 µM for 24h)

Treatment	% G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	55.4 ± 2.1	25.1 ± 1.5	19.5 ± 1.8
Compound X	40.2 ± 1.9	15.8 ± 1.2	44.0 ± 2.5

Table 3: Apoptosis Induction in K562 Cells Treated with Compound X (5 µM for 48h)

Treatment	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis (Annexin V+/PI+)
Vehicle Control	3.1 ± 0.5	1.5 ± 0.3
Compound X	28.7 ± 2.2	15.4 ± 1.7

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. The following are standard protocols for the in vitro evaluation of 2-amino-6-(anilino)purine derivatives.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the 2-amino-6-(anilino)purine derivative (e.g., 0.1 to 100 µM) and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Figure 2: Workflow for a typical MTT cytotoxicity assay.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the distribution of cells in different phases of the cell cycle.

• Cell Treatment: Seed cells in 6-well plates and treat with the compound at its IC50 concentration for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Fix the cells in 70% ethanol (B145695) at -20°C overnight.

• Staining: Wash the cells with PBS and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: Analyze the cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in G1, S, and G2/M phases using cell cycle analysis software.

Apoptosis Assay by Annexin V/PI Staining

This assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

• Cell Treatment: Treat cells with the compound for a specified time (e.g., 48 hours).

• Cell Harvesting and Staining: Harvest the cells and resuspend them in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide (PI) and incubate in the dark for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Determine the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Figure 3: Workflow for an Annexin V/PI apoptosis assay.

Role of the Deuterated Analog: 2-Amino-6-(3-methoxy-anilino)purine-d3

The deuterated compound, 2-Amino-6-(3-methoxy-anilino)purine-d3, serves as a stable isotope-labeled internal standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS). Its use is critical in:

• Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) profile of the parent compound in animal models.

• Metabolite Identification: Tracing the metabolic fate of the parent compound and identifying its major metabolites.

• Target Engagement Studies: Quantifying the amount of the compound bound to its target proteins within cancer cells.

Conclusion

The study of 2-amino-6-(anilino)purine derivatives holds significant promise for the discovery of novel anticancer agents. A systematic approach involving in vitro cytotoxicity screening, detailed cell cycle analysis, and apoptosis assays is essential to characterize the biological activity of these compounds. While specific data for 2-Amino-6-(3-methoxy-anilino)purine is not yet publicly available, the methodologies and conceptual frameworks presented in this guide provide a robust foundation for its evaluation and the broader exploration of this chemical class in cancer research. The use of its deuterated analog will be instrumental in advancing the preclinical development of any promising lead compounds.

References

• 1. Structure-Based Design of 2-Aminopurine Derivatives as CDK2 Inhibitors for Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis of 2,6-Diamino-Substituted Purine Derivatives and Evaluation of Cell Cycle Arrest in Breast and Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Deuterium-Labeled Purine Analogs: A Technical Guide to Enhancing Metabolic Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of drug discovery and development, optimizing the metabolic stability of a drug candidate is a critical step toward improving its pharmacokinetic profile and, ultimately, its therapeutic efficacy. One strategy that has gained significant traction is the selective incorporation of deuterium (B1214612), a stable, non-radioactive isotope of hydrogen, into drug molecules. This in-depth technical guide explores the application of deuterium labeling to purine (B94841) analogs, a class of compounds with broad therapeutic applications, including antiviral, anticancer, and immunosuppressive agents. By leveraging the deuterium kinetic isotope effect (KIE), researchers can strategically slow down metabolic processes, leading to a more favorable pharmacokinetic profile.[1]

This guide provides a comprehensive overview of the core principles, experimental methodologies, and data interpretation related to the use of deuterium-labeled purine analogs in metabolic stability studies. It is designed to equip researchers, scientists, and drug development professionals with the knowledge to design and execute studies that effectively evaluate the potential of deuteration to enhance the viability of purine analog drug candidates.

The Deuterium Kinetic Isotope Effect (KIE) in Drug Metabolism

The foundational principle behind the use of deuterium in drug design is the kinetic isotope effect. The bond between carbon and deuterium (C-D) is stronger than the bond between carbon and hydrogen (C-H) due to the greater mass of deuterium.[2] Consequently, reactions that involve the cleavage of a C-D bond proceed at a slower rate than those involving a C-H bond. In the context of drug metabolism, many oxidative reactions catalyzed by enzymes such as the cytochrome P450 (CYP) family involve the breaking of a C-H bond as a rate-limiting step. By replacing a hydrogen atom at a known site of metabolism with deuterium, the rate of metabolic degradation at that position can be significantly reduced.[3][4] This can lead to several desirable pharmacokinetic outcomes:

• Increased Half-Life (t½): A slower rate of metabolism directly translates to a longer drug half-life in the body.[1][2]

• Greater Drug Exposure (AUC): A longer half-life and reduced clearance result in a higher overall exposure to the active drug.

• Reduced Dosing Frequency: Drugs that remain in the body for a longer duration may be administered less frequently, improving patient compliance.[1]

• Lower Pill Burden: Enhanced exposure may allow for the administration of smaller doses to achieve the same therapeutic effect.

• Metabolic Switching: Deuteration can sometimes alter the primary metabolic pathway, potentially leading to the formation of different metabolites.[2] This can be advantageous if it reduces the formation of toxic metabolites.

Metabolic Pathways of Purine Analogs: The Case of Thiopurines

Thiopurine drugs, such as azathioprine, 6-mercaptopurine (B1684380) (6-MP), and 6-thioguanine (B1684491) (6-TG), are widely used as immunosuppressants and anticancer agents. Their complex metabolic pathways provide a compelling case for the potential application of deuterium labeling. The metabolism of these drugs involves competing anabolic and catabolic pathways, with the therapeutic effect being mediated by the anabolic pathway leading to the formation of 6-thioguanine nucleotides (6-TGNs), while the catabolic pathways, primarily mediated by thiopurine S-methyltransferase (TPMT) and xanthine (B1682287) oxidase (XO), lead to inactive metabolites.

The following diagram illustrates the metabolic pathway of 6-mercaptopurine:

References

• 1. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 2. researchgate.net [researchgate.net]
• 3. Isotope effects: definitions and consequences for pharmacologic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. juniperpublishers.com [juniperpublishers.com]

Protocols & Analytical Methods

Application Note & Protocol: Quantitative Analysis of 2-Amino-6-(3-methoxy-anilino)purine in Human Plasma using LC-MS/MS with a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the extraction and quantification of 2-Amino-6-(3-methoxy-anilino)purine in human plasma samples. The method utilizes a simple and rapid protein precipitation technique for sample preparation, followed by analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). 2-Amino-6-(3-methoxy-anilino)purine-d3 is employed as the internal standard (IS) to ensure high accuracy and precision by correcting for matrix effects and variability in sample processing. This robust and reproducible method is suitable for pharmacokinetic studies and other applications in drug development.

Introduction

2-Amino-6-(3-methoxy-anilino)purine is a purine (B94841) derivative of interest in pharmaceutical research. Accurate quantification of this compound in biological matrices like plasma is crucial for evaluating its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). The use of a stable isotope-labeled internal standard, such as 2-Amino-6-(3-methoxy-anilino)purine-d3, is the gold standard for quantitative bioanalysis by LC-MS/MS. The deuterated standard co-elutes with the analyte and behaves similarly during extraction and ionization, thereby effectively compensating for variations that can occur during sample preparation and analysis.

This protocol details a validated approach for the determination of 2-Amino-6-(3-methoxy-anilino)purine in plasma, employing a straightforward protein precipitation extraction followed by sensitive LC-MS/MS detection.

Experimental Protocols

Materials and Reagents

• Analytes: 2-Amino-6-(3-methoxy-anilino)purine (purity ≥98%), 2-Amino-6-(3-methoxy-anilino)purine-d3 (isotopic purity ≥98%).

• Plasma: Human plasma (K2-EDTA as anticoagulant), sourced from certified vendors.

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Formic acid (LC-MS grade), Deionized water (18.2 MΩ·cm).

• Labware: 1.5 mL polypropylene (B1209903) microcentrifuge tubes, 96-well collection plates, autosampler vials.

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of 2-Amino-6-(3-methoxy-anilino)purine and dissolve it in 1 mL of methanol to create the analyte stock solution.

  • Similarly, prepare a 1 mg/mL stock solution of 2-Amino-6-(3-methoxy-anilino)purine-d3 (Internal Standard, IS).

  • Store stock solutions at -20°C.

• Working Solutions:

  • Prepare working solutions for calibration standards and quality control (QC) samples by serially diluting the analyte stock solution with a 50:50 (v/v) mixture of methanol and water.

  • Prepare an IS working solution by diluting the IS stock solution with acetonitrile to a final concentration of 50 ng/mL. This solution will also serve as the protein precipitation solvent.

Sample Preparation: Protein Precipitation

• Label 1.5 mL microcentrifuge tubes for each standard, QC, and unknown plasma sample.

• Pipette 50 µL of the respective plasma sample (or blank matrix for calibration standards) into the labeled tubes.

• Spike 5 µL of the appropriate analyte working solution into the tubes for calibration standards and QCs. For unknown samples, add 5 µL of 50:50 methanol/water.

• Vortex each tube briefly (approximately 5 seconds).

• Add 200 µL of the IS working solution (50 ng/mL 2-Amino-6-(3-methoxy-anilino)purine-d3 in acetonitrile) to each tube.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.[1][2]

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 150 µL of the clear supernatant to autosampler vials or a 96-well plate.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions

• Liquid Chromatography System: A standard UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient Elution:

  • Start at 10% B.

  • Linearly increase to 90% B over 3.0 minutes.

  • Hold at 90% B for 1.0 minute.

  • Return to 10% B in 0.1 minutes and re-equilibrate for 1.9 minutes.

• Total Run Time: 6.0 minutes.

• Column Temperature: 40°C.

• Autosampler Temperature: 10°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Multiple Reaction Monitoring (MRM) Transitions (Hypothetical):

  • 2-Amino-6-(3-methoxy-anilino)purine: Precursor ion (Q1) m/z 271.1 → Product ion (Q3) m/z 135.1

  • 2-Amino-6-(3-methoxy-anilino)purine-d3: Precursor ion (Q1) m/z 274.1 → Product ion (Q3) m/z 138.1

• Key MS Parameters:

  • IonSpray Voltage: 5500 V

  • Source Temperature: 500°C

  • Curtain Gas: 30 psi

  • Collision Gas: Medium

Data Presentation and Method Validation Summary

The bioanalytical method was validated according to regulatory guidelines. A summary of the performance characteristics is presented in the table below.

Validation Parameter	Result	Acceptance Criteria
Linearity (r²)	>0.998	≥0.99
Calibration Range	1 - 1000 ng/mL	-
Lower Limit of Quantification (LLOQ)	1 ng/mL	Signal-to-Noise > 10
Intra-assay Precision (%CV)	2.8% - 6.5%	≤15% (≤20% at LLOQ)
Inter-assay Precision (%CV)	3.5% - 7.8%	≤15% (≤20% at LLOQ)
Accuracy (% Bias)	-5.2% to 6.1%	Within ±15% (±20% at LLOQ)
Recovery (%)	88.5% - 94.2%	Consistent and reproducible
Matrix Effect	Minimal	Consistent and reproducible

Note: The data presented in this table is representative of a typical validated bioanalytical method and serves as an illustrative example.

Visualizations

Experimental Workflow Diagram

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. clinichrom.com [clinichrom.com]

Application of 2-Amino-6-(3-methoxy-anilino)purine-d3 in Drug Metabolism Studies

Application Note

Introduction

2-Amino-6-(3-methoxy-anilino)purine-d3 is a deuterated analog of 2-Amino-6-(3-methoxy-anilino)purine. In the field of drug metabolism and pharmacokinetics (DMPK), stable isotope-labeled compounds like this are crucial for enhancing the accuracy and precision of bioanalytical methods.[1][2][3] Its primary application is as an internal standard (IS) in quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][3] The incorporation of deuterium (B1214612) atoms results in a mass shift from the unlabeled analyte, allowing for its distinct detection by the mass spectrometer while exhibiting nearly identical chemical and physical properties.[2][3] This ensures consistent behavior during sample preparation, chromatography, and ionization, effectively compensating for analytical variability.[1][2]

Principle and Advantages

The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard in quantitative bioanalysis.[1] By adding a known and constant amount of 2-Amino-6-(3-methoxy-anilino)purine-d3 to all calibration standards, quality control samples, and study samples, the ratio of the analyte's response to the internal standard's response is used for quantification. This ratiometric approach corrects for a variety of potential errors, including:

• Variability in Sample Preparation: Losses during extraction, evaporation, and reconstitution steps are accounted for since the SIL-IS is affected in the same manner as the analyte.[3]

• Matrix Effects: Ion suppression or enhancement caused by co-eluting components from the biological matrix (e.g., plasma, urine) is minimized because both the analyte and the SIL-IS are equally affected.

• Instrumental Variability: Fluctuations in injection volume and mass spectrometer response are normalized.[3]

The result is a more robust and reliable bioanalytical method, which is essential for regulated drug development and clinical research.

Experimental Protocols

The following protocols are representative of a validated bioanalytical method for the quantification of an analyte in human plasma using 2-Amino-6-(3-methoxy-anilino)purine-d3 as an internal standard. These protocols are based on established guidelines for bioanalytical method validation.[1]

1. Preparation of Stock and Working Solutions

• Stock Solutions: Prepare individual stock solutions of the non-labeled analyte and 2-Amino-6-(3-methoxy-anilino)purine-d3 in a suitable organic solvent (e.g., methanol (B129727) or DMSO) at a concentration of 1 mg/mL. Store at -20°C.

• Analyte Working Solutions: Prepare a series of working solutions for calibration standards and quality control (QC) samples by serially diluting the analyte stock solution with a 50:50 mixture of acetonitrile (B52724) and water.

• Internal Standard Working Solution: Prepare a working solution of 2-Amino-6-(3-methoxy-anilino)purine-d3 at a concentration of 100 ng/mL in a 50:50 mixture of acetonitrile and water. This solution will be added to all samples.

2. Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of blank human plasma, calibration standards, QC samples, or study samples into a 96-well plate.

• Add 10 µL of the internal standard working solution (100 ng/mL) to each well, except for the blank matrix samples (which receive 10 µL of the 50:50 acetonitrile/water mixture).

• Add 200 µL of cold acetonitrile to each well to precipitate the plasma proteins.

• Vortex the plate for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a new 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization: Electrospray Ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both the analyte and 2-Amino-6-(3-methoxy-anilino)purine-d3 would be determined through infusion and optimization. For example:

    • Analyte: Q1 m/z → Q3 m/z (e.g., 257.1 → 135.1)

    • Internal Standard (d3): Q1 m/z → Q3 m/z (e.g., 260.1 → 138.1)

Data Presentation

The following tables summarize the expected performance characteristics of a bioanalytical method using 2-Amino-6-(3-methoxy-anilino)purine-d3 as an internal standard. The data presented here is illustrative and based on typical validation results for similar small molecule assays.

Table 1: Calibration Curve Parameters

Parameter	Value
Calibration Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995
Accuracy (% Bias)	Within ± 15%
Precision (% CV)	≤ 15%

Table 2: Accuracy and Precision Data for Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (% Bias)	Intra-day Precision (% CV)	Inter-day Precision (% CV)
LLOQ	1	0.98	-2.0	≤ 20	≤ 20
Low	3	2.95	-1.7	≤ 15	≤ 15
Medium	100	102.5	+2.5	≤ 15	≤ 15
High	800	790.2	-1.2	≤ 15	≤ 15

LLOQ: Lower Limit of Quantification

Table 3: Matrix Effect and Recovery

Parameter	Low QC (3 ng/mL)	High QC (800 ng/mL)
Matrix Factor (% CV)	< 10	< 10
Extraction Recovery (%)	85.2	88.1
Recovery (% CV)	< 15	< 15

Visualizations

Logical Workflow for Internal Standard Selection

Caption: Decision pathway for selecting an internal standard in bioanalytical methods.

Experimental Workflow for Sample Analysis

Caption: A generalized workflow for bioanalytical sample preparation and analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Application Notes and Protocols for Cell-Based Analysis of 2-Amino-6-(3-methoxy-anilino)purine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-6-(3-methoxy-anilino)purine is a substituted purine (B94841) derivative. Purine analogs are a well-established class of molecules that can interact with a wide range of biological targets due to their structural similarity to endogenous purines, which are fundamental components of nucleic acids and signaling molecules like ATP.[1] Consequently, such compounds are frequently investigated for their potential as therapeutic agents, particularly in oncology and virology.[1][2] Substituted purines have been shown to act as inhibitors of various enzymes, including kinases and DNA repair enzymes, or to interfere with nucleic acid synthesis.[1][3][4]

These application notes provide a detailed protocol for a cell-based assay to evaluate the cytotoxic or anti-proliferative effects of 2-Amino-6-(3-methoxy-anilino)purine. The described assay is a common starting point for characterizing the cellular activity of novel small molecules. The protocol utilizes a luminescence-based cell viability assay that quantifies adenosine (B11128) triphosphate (ATP), as the intracellular ATP level is a key indicator of metabolically active, viable cells.[5][6][7][8]

Principle of the Assay

This protocol measures cell viability by quantifying the amount of ATP present in a population of cells. Metabolically active cells maintain a high intracellular concentration of ATP.[5][6][7] When cells undergo apoptosis or necrosis, their ability to synthesize ATP is compromised, leading to a rapid decrease in cellular ATP levels.[6][7] The assay utilizes a thermostable luciferase enzyme, which, in the presence of ATP and D-luciferin, catalyzes a reaction that produces light.[5][6] The luminescent signal is directly proportional to the amount of ATP present and, therefore, to the number of viable cells in the culture well.[9] This method is highly sensitive, rapid, and amenable to high-throughput screening.[6][8][9]

Potential Signaling Pathways

While the specific target of 2-Amino-6-(3-methoxy-anilino)purine is not defined in this document, its structure suggests potential interaction with kinase signaling pathways, which are frequently dysregulated in cancer. Kinases are enzymes that transfer a phosphate (B84403) group from ATP to a substrate, and many purine analogs act as competitive inhibitors at the ATP-binding site. Inhibition of a critical kinase can disrupt downstream signaling, leading to cell cycle arrest or apoptosis.

Caption: Potential mechanism of action via kinase inhibition.

Experimental Protocol: Cell Viability (ATP-Based) Assay

This protocol is designed for a 96-well plate format but can be adapted for other formats, such as 384-well plates.

Materials and Reagents:

• Human cancer cell line (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin)

• 2-Amino-6-(3-methoxy-anilino)purine (stock solution in DMSO)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Sterile, opaque-walled 96-well microplates suitable for luminescence readings

• ATP-based cell viability assay kit (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

• Multichannel pipette

• Luminometer plate reader

Experimental Workflow:

Caption: Workflow for the cell-based viability assay.

Procedure:

Day 1: Cell Seeding

• Culture cells to approximately 80-90% confluency.

• Wash the cells with PBS, then detach them using Trypsin-EDTA.

• Neutralize the trypsin with complete culture medium and perform a cell count (e.g., using a hemocytometer or automated cell counter).

• Dilute the cell suspension to the desired seeding density (e.g., 5,000 cells/100 µL).

• Seed 100 µL of the cell suspension into each well of a white, opaque-walled 96-well plate.

• Include wells for "cells only" (negative control) and "no cells" (background control).

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator.

Day 2: Compound Treatment

• Prepare a serial dilution of 2-Amino-6-(3-methoxy-anilino)purine in complete culture medium. The final concentration range should be chosen to span the expected IC50 value (e.g., from 0.01 µM to 100 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Include a vehicle control (medium with the same final concentration of DMSO as the compound-treated wells).

• Carefully remove the medium from the wells and add 100 µL of the medium containing the appropriate compound dilution or vehicle control.

• Return the plate to the incubator for the desired exposure period (typically 48 or 72 hours).

Day 4/5: Assay and Data Acquisition

• Remove the plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.[7]

• Prepare the ATP-based assay reagent according to the manufacturer's instructions.

• Add a volume of the assay reagent equal to the volume of culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[7]

• Place the plate on an orbital shaker for 2 minutes at a low speed to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence of each well using a plate reader.

Data Analysis:

• Subtract the average luminescence value from the "no cells" background wells from all other readings.

• Normalize the data to the vehicle control wells, which represent 100% cell viability.

  • % Viability = (Luminescence_Sample / Luminescence_Vehicle_Control) * 100

• Plot the % Viability against the log of the compound concentration.

• Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) to determine the IC50 value, which is the concentration of the compound that inhibits cell viability by 50%.

Data Presentation

The quantitative data from this assay should be summarized in a clear, tabular format to facilitate comparison and interpretation.

Table 1: Hypothetical Cell Viability Data for 2-Amino-6-(3-methoxy-anilino)purine

Compound Concentration (µM)	Average Luminescence (RLU)	Standard Deviation	% Viability
Vehicle Control (0)	850,000	42,500	100.0%
0.1	835,000	38,700	98.2%
0.5	760,000	35,100	89.4%
1.0	620,000	29,800	72.9%
5.0	430,000	21,500	50.6%
10.0	250,000	15,400	29.4%
50.0	80,000	6,200	9.4%
100.0	45,000	3,100	5.3%
Calculated IC50 (µM)	~5.0

RLU: Relative Light Units. Data are for illustrative purposes only.

References

• 1. Buy (S)-(R)-2-(((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)methoxy)-3-hydroxypropyl 2-amino-3-methylbutanoate [smolecule.com]
• 2. Synthesis of 2-amino-6-(4-[11C]methoxyphenylthio)-9-[2-(phosphonomethoxy)ethyl]purine bis(2,2,2-trifluoroethyl) ester as a novel potential PET gene reporter probe for HBV and HSV-tk in cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural features of substituted purine derivatives compatible with depletion of human O6-alkylguanine-DNA alkyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism and metabolic actions of 6-methylpurine and 2-fluoroadenine in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ATP Cell Viability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. ATP Assays | What is an ATP Assay? [promega.sg]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Cell Viability Guide | How to Measure Cell Viability [worldwide.promega.com]
• 9. ATP Cell Viability Luciferase Assay | SCT149 [merckmillipore.com]

Application Notes and Protocols for 2-Amino-6-(3-methoxy-anilino)purine-d3 in Kinase Inhibition Studies

For Research Use Only. Not for use in diagnostic procedures.

Introduction

2-Amino-6-(3-methoxy-anilino)purine-d3 is a deuterated analog of a 2,6-disubstituted purine (B94841). The purine scaffold is a well-established pharmacophore known to interact with the ATP-binding site of a wide range of protein kinases. Strategic deuteration, the replacement of hydrogen with its stable isotope deuterium, is a technique employed in medicinal chemistry to enhance the metabolic stability and pharmacokinetic properties of drug candidates. The substitution of the methoxy (B1213986) group with a deuterated methoxy group (-OCD3) in 2-Amino-6-(3-methoxy-anilino)purine-d3 is intended to slow down cytochrome P450 (CYP)-mediated O-demethylation, a common metabolic pathway. This can lead to a longer half-life and increased exposure of the inhibitor in biological systems, making it a valuable tool for studying kinase inhibition both in vitro and in vivo.

These application notes provide a comprehensive overview of the use of 2-Amino-6-(3-methoxy-anilino)purine-d3 in kinase inhibition studies, including detailed experimental protocols and data presentation for a structurally related non-deuterated compound.

Principle of Kinase Inhibition

Protein kinases catalyze the transfer of a phosphate (B84403) group from ATP to a substrate protein, a process known as phosphorylation. This post-translational modification is a critical component of cellular signaling pathways that regulate cell growth, proliferation, differentiation, and apoptosis. Aberrant kinase activity is a hallmark of many diseases, including cancer.

2-Amino-6-(3-methoxy-anilino)purine-d3, like other purine analogs, is designed to act as an ATP-competitive inhibitor. It binds to the ATP-binding pocket of the kinase, preventing the binding of ATP and subsequent phosphorylation of the substrate. The efficacy of a kinase inhibitor is typically quantified by its half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the kinase activity by 50%.

Data Presentation

While specific quantitative data for 2-Amino-6-(3-methoxy-anilino)purine-d3 is not yet publicly available, the following table summarizes the inhibitory activity of a structurally similar, non-deuterated 2-arylaminopurine derivative against key cell cycle kinases. This data is provided as a representative example of the potential activity of this class of compounds.

Kinase Target	Non-deuterated Analog IC50 (µM)	Reference Compound (NU-6027) IC50 (µM)
CDK1/cyclin B	3	Not Available
CDK2/cyclin A	2	Not Available

Disclaimer: The IC50 values presented are for the non-deuterated analog NU-6027 and are intended for illustrative purposes only. The actual inhibitory profile of 2-Amino-6-(3-methoxy-anilino)purine-d3 may differ.

Signaling Pathways

Cyclin-dependent kinases (CDKs) are key regulators of the cell cycle. The inhibition of CDKs can lead to cell cycle arrest and apoptosis, making them attractive targets for cancer therapy. The following diagram illustrates the role of CDK1 and CDK2 in cell cycle progression.

Caption: Inhibition of CDK1 and CDK2 by 2-Amino-6-(3-methoxy-anilino)purine-d3 can halt cell cycle progression.

Experimental Protocols

The following protocols are provided as a guide for using 2-Amino-6-(3-methoxy-anilino)purine-d3 in kinase inhibition studies. Optimization may be required for specific kinases and assay formats.

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-based)

This protocol describes a common method for determining the IC50 of a compound against a purified kinase using a luminescence-based assay that measures ATP consumption.

Materials:

• 2-Amino-6-(3-methoxy-anilino)purine-d3

• Purified recombinant kinase (e.g., CDK2/cyclin A)

• Kinase-specific substrate (e.g., Histone H1)

• ATP

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

• White, opaque 96-well or 384-well plates

• Multimode plate reader with luminescence detection

Experimental Workflow:

Caption: Workflow for a luminescence-based in vitro kinase inhibition assay.

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of 2-Amino-6-(3-methoxy-anilino)purine-d3 in DMSO. Perform a serial dilution in kinase assay buffer to obtain a range of concentrations (e.g., 100 µM to 1 nM).

• Reaction Setup:

  • Add 5 µL of the diluted inhibitor or vehicle (DMSO in assay buffer) to the wells of a white assay plate.

  • Add 10 µL of a 2.5x kinase/substrate mixture (containing the purified kinase and its substrate in kinase assay buffer) to each well.

  • Pre-incubate the plate at room temperature for 10 minutes.

• Initiation of Kinase Reaction: Add 10 µL of a 2.5x ATP solution to each well to start the reaction. The final ATP concentration should be at or near the Km for the specific kinase.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ATP Detection:

  • Equilibrate the ATP detection reagent to room temperature.

  • Add 25 µL of the ATP detection reagent to each well.

  • Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

• Measurement: Measure the luminescence signal using a plate reader.

• Data Analysis:

  • The luminescence signal is inversely proportional to the kinase activity.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Cell-Based Assay for Kinase Inhibition

This protocol describes a method to assess the effect of the inhibitor on a specific signaling pathway in a cellular context by measuring the phosphorylation of a downstream substrate.

Materials:

• 2-Amino-6-(3-methoxy-anilino)purine-d3

• Cancer cell line known to have active CDK signaling (e.g., HeLa, MCF-7)

• Cell culture medium and supplements

• Primary antibody against the phosphorylated substrate (e.g., anti-phospho-Rb)

• Primary antibody against the total substrate (e.g., anti-Rb)

• Secondary antibody conjugated to a detectable label (e.g., HRP, fluorophore)

• Lysis buffer

• Protein assay reagent (e.g., BCA)

• SDS-PAGE and Western blotting equipment and reagents

Experimental Workflow:

Caption: Workflow for a cell-based Western blot assay to measure kinase inhibition.

Procedure:

• Cell Culture: Seed the cells in a 6-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with increasing concentrations of 2-Amino-6-(3-methoxy-anilino)purine-d3 (e.g., 0.1, 1, 10 µM) for a specified period (e.g., 24 hours). Include a vehicle-treated control.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in ice-cold lysis buffer containing protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• Western Blotting:

  • Normalize the protein amounts and separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Incubate the membrane with the primary antibody against the phosphorylated substrate overnight at 4°C.

  • Wash the membrane and incubate with the appropriate secondary antibody.

  • Detect the signal using an appropriate detection reagent (e.g., ECL for HRP).

  • Strip the membrane and re-probe with the antibody against the total substrate to confirm equal protein loading.

• Data Analysis: Quantify the band intensities for the phosphorylated and total substrate. Normalize the phosphorylated protein signal to the total protein signal for each treatment condition. Compare the normalized signals of the treated samples to the vehicle control to determine the extent of inhibition.

Conclusion

2-Amino-6-(3-methoxy-anilino)purine-d3 is a valuable research tool for studying kinase inhibition. Its deuterated nature offers potential advantages in terms of metabolic stability, which can be beneficial for both in vitro and in vivo studies. The provided protocols offer a starting point for researchers to investigate the inhibitory activity of this compound against various kinases and to elucidate its effects on cellular signaling pathways. It is recommended that researchers validate the performance of the compound in their specific experimental systems.

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Separation of Purine Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the separation and quantification of purine (B94841) analogs using High-Performance Liquid Chromatography (HPLC). Purine analogs are a critical class of compounds used in the treatment of various diseases, including cancer and autoimmune disorders.[1] Accurate and reliable analytical methods are therefore essential for research, drug development, and clinical monitoring. This document outlines a robust reversed-phase HPLC (RP-HPLC) method, including sample preparation, chromatographic conditions, and data analysis. Additionally, it includes a visualization of the purine metabolism pathway to provide context for the analysis of these compounds.

Introduction

Purine analogs are antimetabolites that mimic naturally occurring purine bases such as adenine (B156593) and guanine.[1] They exert their therapeutic effects by interfering with DNA and RNA synthesis and function.[1] Key examples of clinically important purine analogs include mercaptopurine, azathioprine (B366305), and thioguanine, which are utilized in chemotherapy and as immunosuppressants.[1] The development of robust analytical methods for the separation and quantification of these analogs and their metabolites is crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality control in pharmaceutical manufacturing. High-Performance Liquid Chromatography (HPLC) is a powerful and versatile technique widely employed for this purpose. This application note details a validated HPLC method suitable for the analysis of a range of purine analogs.

Experimental Workflow

The overall experimental workflow for the analysis of purine analogs by HPLC is depicted below. The process begins with sample collection and preparation, followed by HPLC separation and detection, and concludes with data analysis.

Caption: A schematic of the HPLC workflow.

Purine Metabolism Pathway

Understanding the metabolic fate of purine analogs is essential for interpreting analytical results. The diagram below illustrates the key steps in the de novo and salvage pathways of purine metabolism. Purine analogs are processed by these same enzymatic pathways, leading to the formation of active and inactive metabolites.

Caption: Overview of purine metabolism pathways.

Experimental Protocols

Reagents and Materials

• Solvents: HPLC grade acetonitrile (B52724) and methanol.

• Chemicals: Perchloric acid, potassium dihydrogen phosphate, and reference standards for purine analogs.

• Water: Deionized water (18.2 MΩ·cm).

• Filters: 0.45 µm syringe filters.

Standard Solution Preparation

Prepare individual stock solutions of each purine analog reference standard in a suitable solvent (e.g., 0.1 M NaOH or methanol) at a concentration of 1 mg/mL. From these stock solutions, prepare working standard solutions by dilution with the mobile phase to construct a calibration curve.

Sample Preparation from Biological Matrices

The following protocol is a general guideline for the extraction of purine analogs from plasma or red blood cells.

• Deproteinization: To 200 µL of plasma or erythrocyte lysate, add 200 µL of ice-cold 0.7 M perchloric acid.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Injection: The sample is now ready for injection into the HPLC system.

HPLC Conditions

The following HPLC conditions are recommended for the separation of a variety of purine analogs. Optimization may be required depending on the specific analytes of interest.

Parameter	Condition
Column	C18 reverse-phase column (e.g., Purospher RP-18e, 150 x 4.6 mm, 5 µm)[2][3]
Mobile Phase A	0.02 M Potassium Dihydrogen Phosphate buffer
Mobile Phase B	Methanol[4]
Gradient Program	Time (min)
Flow Rate	0.85 mL/min[4]
Injection Volume	50 µL[4]
Column Temperature	Ambient or controlled at 30°C
Detection	UV at 341 nm and 304 nm[3]

Data Presentation and Analysis

Calibration and Quantification

A calibration curve is constructed by plotting the peak area of the reference standards against their known concentrations. The concentration of the purine analogs in the samples is then determined by interpolating their peak areas on the calibration curve.

Performance Characteristics of the Method

The presented method has been validated for its performance. The following table summarizes the quantitative data from various studies on purine analog separation by HPLC.

Analyte	Retention Time (min)	Linearity Range (µg/mL)	Recovery (%)	Reference
Adenine	5.9 - 6.8	7.81 - 125.00	79.33 - 90.37	[5]
Hypoxanthine	4.8 - 5.5	7.81 - 125.00	66.75 - 100.15	[5]
6-Thioguanine	-	-	73.1	[2][3]
Methylmercaptopurine	-	-	84.0	[2][3]
Allopurinol	-	-	100.69	[6]
Lesinurad	-	-	100.49	[6]

Note: Retention times can vary depending on the specific HPLC system and column used.

Conclusion

This application note provides a comprehensive and detailed protocol for the separation and quantification of purine analogs by HPLC. The described method is robust, reliable, and applicable to various research and clinical settings. The inclusion of a detailed experimental workflow, a purine metabolism pathway diagram, and quantitative performance data makes this document a valuable resource for researchers, scientists, and drug development professionals working with this important class of compounds. Adherence to the outlined protocols will enable the generation of accurate and reproducible data for a wide range of applications.

References

• 1. pharmtech.com [pharmtech.com]
• 2. Simultaneous determination of 6-thioguanine and methyl 6-mercaptopurine nucleotides of azathioprine in red blood cells by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Improved HPLC Quantification of 6-Mercaptopurine Metabolites in Red Blood Cells: Monitoring Data and Literature Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Purine metabolism - Wikipedia [en.wikipedia.org]
• 6. molnar-institute.com [molnar-institute.com]

Application Note: Mass Spectrometry Fragmentation Analysis of 2-Amino-6-(3-methoxy-anilino)purine

Abstract

This application note details a proposed methodology for the analysis of 2-Amino-6-(3-methoxy-anilino)purine using electrospray ionization tandem mass spectrometry (ESI-MS/MS). Due to the absence of published experimental fragmentation data for this specific molecule, this document presents a predictive fragmentation pattern based on established principles of mass spectrometry and the known behavior of its constituent chemical moieties. The proposed fragment ions are tabulated, and a detailed protocol for a typical ESI-MS/MS experiment is provided. This document serves as a guide for researchers, scientists, and drug development professionals in designing experiments for the characterization of novel purine (B94841) derivatives.

Introduction

2-Amino-6-(3-methoxy-anilino)purine is a substituted purine derivative of interest in medicinal chemistry and drug development due to the diverse biological activities associated with the aminopurine scaffold. Mass spectrometry is an indispensable tool for the structural elucidation and characterization of such novel compounds. Understanding the fragmentation pattern is crucial for confirming the molecular structure, identifying metabolites, and developing quantitative assays. This note outlines the expected fragmentation pathways of 2-Amino-6-(3-methoxy-anilino)purine under collision-induced dissociation (CID) in a tandem mass spectrometer.

Predicted Fragmentation Pattern

The structure of 2-Amino-6-(3-methoxy-anilino)purine contains several potential sites for fragmentation, including the purine core, the amino substituent at the 2-position, and the methoxy-anilino group at the 6-position. The predicted fragmentation is based on the general principles of amine, ether, and aromatic compound fragmentation in mass spectrometry.

Upon electrospray ionization in positive ion mode, the molecule is expected to be protonated, likely on one of the nitrogen atoms of the purine ring or the exocyclic amino groups, to form the precursor ion [M+H]⁺. The subsequent fragmentation of this precursor ion is predicted to proceed through several key pathways.

Predicted Quantitative Data

The following table summarizes the predicted major fragment ions for 2-Amino-6-(3-methoxy-anilino)purine. The m/z values are calculated based on monoisotopic masses. Relative abundance is qualitatively predicted as High, Medium, or Low.

Predicted m/z	Proposed Ion Structure	Neutral Loss	Predicted Relative Abundance
271.12	[C13H14N6O + H]⁺ (Precursor Ion)	-	High
254.10	[C13H11N5O + H]⁺	NH3	Medium
240.08	[C12H9N5O + H]⁺	CH3O	Low
149.07	[C7H8NO]⁺	C6H6N5	High
135.06	[C6H6N5]⁺	C7H8NO	High
122.06	[C7H8O]⁺	C6H6N5, NH	Medium
108.06	[C6H6NO]⁺	CH3, C6H6N5	Medium

Experimental Protocol

This protocol provides a general procedure for the analysis of 2-Amino-6-(3-methoxy-anilino)purine using a standard Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

4.1. Sample Preparation

• Prepare a 1 mg/mL stock solution of 2-Amino-6-(3-methoxy-anilino)purine in methanol.

• Dilute the stock solution to a final concentration of 1 µg/mL with the initial mobile phase composition (e.g., 95% Water with 0.1% Formic Acid: 5% Acetonitrile with 0.1% Formic Acid).

• Filter the final solution through a 0.22 µm syringe filter before injection.

4.2. Liquid Chromatography

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, then return to 5% B and equilibrate for 3 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

4.3. Mass Spectrometry

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Desolvation Gas Flow: 800 L/hr

• Cone Gas Flow: 50 L/hr

• MS1 Scan Range: m/z 100-500

• MS/MS Analysis: Product ion scan of the precursor ion at m/z 271.12

• Collision Gas: Argon

• Collision Energy: Ramped from 10-40 eV to observe the appearance of different fragment ions.

Visualization of Predicted Fragmentation Pathway

The following diagram illustrates the proposed fragmentation pathways of 2-Amino-6-(3-methoxy-anilino)purine.

Caption: Predicted fragmentation pathway of 2-Amino-6-(3-methoxy-anilino)purine.

Conclusion

This application note provides a theoretical framework for the mass spectrometric analysis of 2-Amino-6-(3-methoxy-anilino)purine. The predicted fragmentation pattern and the detailed experimental protocol offer a valuable starting point for the structural confirmation and characterization of this and similar purine derivatives. Experimental verification of these proposed fragmentation pathways is recommended to establish a definitive fragmentation scheme.

Application Notes and Protocols: 2-Amino-6-(3-methoxy-anilino)purine in Triple-Negative Breast Cancer Research

For Researchers, Scientists, and Drug Development Professionals

These application notes detail the use of 2-Amino-6-(3-methoxy-anilino)purine, a potent 2-aminopurine (B61359) derivative, in the context of triple-negative breast cancer (TNBC) research. This document provides an overview of its mechanism of action, quantitative data on its efficacy, and detailed protocols for its experimental application.

Introduction

Triple-negative breast cancer (TNBC) is a particularly aggressive subtype of breast cancer characterized by the absence of estrogen receptor (ER), progesterone (B1679170) receptor (PR), and human epidermal growth factor receptor 2 (HER2) expression. This lack of well-defined molecular targets makes TNBC difficult to treat with targeted therapies, often leading to a poorer prognosis compared to other breast cancer subtypes. Consequently, there is a pressing need for the development of novel therapeutic agents for TNBC.

Cyclin-dependent kinase 2 (CDK2) has emerged as a promising therapeutic target in TNBC. CDK2 is a key regulator of cell cycle progression, and its inhibition can lead to cell cycle arrest and apoptosis in cancer cells. A novel 2-aminopurine derivative, identified as compound 11l in a structure-based design study, has demonstrated significant potential as a selective CDK2 inhibitor with anti-proliferative activity against TNBC cells.[1][2] While the exact nomenclature "2-Amino-6-(3-methoxy-anilino)purine" is not explicitly used in the primary research, compound 11l represents a closely related and highly relevant analogue for TNBC research.

Mechanism of Action

The primary mechanism of action for this class of 2-aminopurine derivatives in TNBC is the inhibition of CDK2.[1][2] By binding to the ATP-binding pocket of CDK2, these compounds prevent the phosphorylation of its downstream substrates, which are essential for cell cycle progression from the G1 to the S phase. This inhibition leads to a halt in the cell cycle, thereby suppressing the proliferation of cancer cells. The introduction of a polar substitution at the C-6 position of the purine (B94841) scaffold has been shown to be beneficial for potent CDK2 inhibition.[1][2]

Quantitative Data

The following tables summarize the in vitro efficacy of the 2-aminopurine derivative (compound 11l) against its molecular target, CDK2, and a representative TNBC cell line, MDA-MB-231.

Table 1: In Vitro CDK2 Inhibitory Activity [1][2]

Compound	Target	IC50 (nM)
Compound 11l	CDK2	19
R-Roscovitine (Reference)	CDK2	73

Table 2: Anti-proliferative Activity in TNBC Cells [1][2]

Compound	Cell Line	Assay	IC50 (µM)
Compound 11l	MDA-MB-231	MTT Assay	8.11 - 15.66
R-Roscovitine (Reference)	MDA-MB-231	MTT Assay	24.07

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and further investigation of 2-Amino-6-(3-methoxy-anilino)purine and related compounds in a research setting.

Protocol 1: In Vitro CDK2 Kinase Assay

This protocol is for determining the in vitro inhibitory activity of test compounds against CDK2.

Materials:

• Recombinant CDK2/Cyclin A enzyme

• Histone H1 (as substrate)

• ATP

• Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

• Test compound (e.g., 2-Amino-6-(3-methoxy-anilino)purine)

• 96-well plates

• ADP-Glo™ Kinase Assay kit or similar luminescence-based assay system

• Plate reader

Procedure:

• Prepare a reaction mixture containing the kinase buffer, recombinant CDK2/Cyclin A enzyme, and the substrate (Histone H1).

• Add serial dilutions of the test compound to the wells of a 96-well plate. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP using a luminescence-based assay kit according to the manufacturer's instructions.

• The luminescence signal is inversely proportional to the kinase activity.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by plotting the percent inhibition against the log of the compound concentration.

Protocol 2: Cell Proliferation (MTT) Assay

This protocol is for assessing the anti-proliferative effects of the test compound on TNBC cells.

Materials:

• MDA-MB-231 cells (or other TNBC cell lines)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed MDA-MB-231 cells into 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound. Include a vehicle control (e.g., DMSO).

• Incubate the cells for 72 hours at 37°C in a humidified incubator with 5% CO2.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 3: Western Blot Analysis for CDK2 Pathway Proteins

This protocol is for investigating the effect of the test compound on the CDK2 signaling pathway.

Materials:

• MDA-MB-231 cells

• Test compound

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-CDK2, anti-phospho-Rb, anti-Rb, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat MDA-MB-231 cells with the test compound at the desired concentration for a specified time.

• Lyse the cells and quantify the protein concentration.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analyze the band intensities to determine the changes in protein expression and phosphorylation levels.

Visualizations

Signaling Pathway

Caption: Inhibition of the CDK2 signaling pathway by 2-Amino-6-(3-methoxy-anilino)purine in TNBC.

Experimental Workflow

References

• 1. Structure-Based Design of 2-Aminopurine Derivatives as CDK2 Inhibitors for Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-Based Design of 2-Aminopurine Derivatives as CDK2 Inhibitors for Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Isotopic Exchange in Deuterated Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to isotopic back-exchange of deuterated standards in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern with deuterated standards?

Isotopic exchange, also known as "back-exchange," is an unintended chemical process where deuterium (B1214612) atoms on a deuterated internal standard (IS) are replaced by hydrogen atoms from the surrounding environment, such as the sample matrix, solvents, or analytical mobile phase.[1][2] This phenomenon is a significant concern in quantitative analysis because mass spectrometry distinguishes between the analyte and the internal standard based on their mass difference.[1] The loss of deuterium can lead to two primary problems:

• Underestimation of the Internal Standard: The signal for the deuterated IS decreases, leading to an artificially high analyte-to-IS ratio.[1]

• Overestimation of the Analyte: The back-exchanged IS contributes to the signal of the native, unlabeled analyte, causing a "false positive" signal and leading to an overestimation of the analyte's concentration.[1][2]

Q2: Which factors have the most significant impact on the rate of isotopic exchange?

The stability of deuterium labels is influenced by several environmental and structural factors. The most critical are:

• pH: The rate of exchange is highly dependent on pH.[3] It is generally slowest at a pH of approximately 2.5 and increases significantly in acidic or basic conditions.[4][5]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[2][3][6] Maintaining low temperatures (e.g., 0-4°C) throughout sample preparation and analysis is crucial.[4]

• Position of the Deuterium Label: Deuterium atoms on heteroatoms (like oxygen in -OH or nitrogen in -NH) are highly labile and prone to rapid exchange.[1][2][7] Deuteriums on carbon atoms adjacent to carbonyl groups can also be susceptible to exchange.[1][8] It is best to choose standards where deuterium is placed in stable, non-exchangeable positions.[9][10]

• Solvent Composition: The presence of protic solvents (e.g., water, methanol) is necessary for the exchange to occur.[2][5]

Q3: How should I properly store and handle deuterated internal standards to ensure their stability?

Proper storage and handling are critical to maintaining the isotopic purity and concentration of deuterated internal standards.[6] General best practices include:

• Temperature: While refrigeration at 4°C is common for standards in methanol, long-term storage at -20°C is often recommended.[6] Always refer to the manufacturer's certificate of analysis for specific storage temperatures.[6]

• Protection from Light: Store standards in amber vials or in the dark to prevent photodegradation.[6]

• Inert Atmosphere: To prevent oxidation, handle and store deuterated compounds under an inert atmosphere like dry nitrogen or argon.[6]

• Solvent Choice: Methanol is a common solvent for stock solutions.[6] Acidic or basic solutions should generally be avoided as they can catalyze deuterium-hydrogen exchange.[6][11]

Q4: When should I consider using a ¹³C or ¹⁵N-labeled standard instead of a deuterated one?

While deuterated standards are often more cost-effective, carbon-13 (¹³C) or nitrogen-15 (B135050) (¹⁵N) labeled standards are not prone to isotopic exchange and are considered more robust choices.[3][10] Consider using ¹³C or ¹⁵N-labeled standards in the following situations:

• When using a deuterated standard with labels in known exchange-prone positions.[2]

• When the highest level of accuracy is required, and any potential for isotopic exchange must be eliminated.[2]

• When isotopic interference from naturally occurring heavy isotopes in the analyte is a concern.[1]

Troubleshooting Guides

Issue 1: The signal intensity of my deuterated internal standard is decreasing over the course of an analytical run.

This is a common symptom of isotopic exchange occurring in the autosampler.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a decreasing internal standard signal.

Issue 2: My calibration curve is non-linear, especially at higher analyte concentrations.

This can be indicative of isotopic interference, where naturally occurring heavy isotopes (e.g., ¹³C) in the unlabeled analyte contribute to the mass channel of the deuterated internal standard.[1]

Troubleshooting Steps:

• Check Mass Spectra: Acquire a full scan mass spectrum of a high-concentration standard of the unlabeled analyte. Check for any isotope peaks at the m/z of your deuterated internal standard.[1]

• Increase Deuteration: If possible, use an internal standard with a higher number of deuterium atoms (e.g., d5 or greater). This increases the mass difference and moves the internal standard's signal further away from the analyte's natural isotope cluster.[1]

• Use ¹³C or ¹⁵N IS: These standards provide a larger mass shift and are not prone to this type of interference.[1]

• Adjust IS Concentration: Ensure the concentration of the internal standard is appropriate. A very low internal standard concentration can be more significantly affected by isotopic interference from a high concentration of the analyte.[1]

Issue 3: I suspect isotopic exchange is occurring, but I'm not sure where in my workflow.

A systematic evaluation of your experimental conditions is necessary to pinpoint the source of the back-exchange.

Decision Tree for Troubleshooting Isotopic Exchange:

Caption: Decision tree for troubleshooting isotopic exchange issues.

Data Presentation

Table 1: Impact of pH and Temperature on Deuterium Back-Exchange

Parameter	Condition	Impact on Back-Exchange	Recommendation
pH	Acidic (<2.0) or Basic (>7.0)	Increased rate of exchange[5]	Adjust pH to the point of minimum exchange (~2.5) if compatible with the assay.[4][5]
Near Neutral (6.0-8.0)	Moderate exchange, especially with labile deuterons[11]	Control pH carefully; neutral pH does not guarantee stability for all deuterated compounds.
Temperature	Elevated (e.g., Room Temp or higher)	Significantly accelerates exchange rate[3][5]	Maintain low temperatures (0-4°C) during all sample handling and analysis steps.[4]
Refrigerated (4°C)	Slows exchange rate	Recommended for autosampler and sample storage.[5]

Table 2: Relative Lability of Deuterium on Different Functional Groups

Functional Group	Exchangeability	Conditions Favoring Exchange
Alcohols (-OH)	Highly Labile	Neutral, acidic, or basic conditions[1]
Amines (-NH₂, -NHR)	Highly Labile	Neutral, acidic, or basic conditions[1]
Carboxylic Acids (-COOH)	Highly Labile	Neutral, acidic, or basic conditions[1]
Amides (-CONH-)	Labile	Acid or base-catalyzed[1]
α-Hydrogens to Carbonyls	Moderately Labile	Acid or base-catalyzed (via enolization)[1]
Aromatic C-D (activated rings)	Can be Labile	Specific acidic or catalytic conditions[3]
Aliphatic C-D	Generally Stable	Harsh conditions required for exchange

Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Internal Standard

Objective: To determine if the deuterated internal standard is stable and not undergoing isotopic exchange under the specific experimental conditions.[3][9]

Materials:

• Deuterated internal standard (IS) stock solution.

• Blank biological matrix (e.g., plasma, urine) from a source known to be free of the analyte.[9]

• Sample preparation solvents (e.g., reconstitution solvent, mobile phase).[9]

• LC-MS/MS system.

Methodology:

• Prepare Initial (T=0) Samples: Spike a known concentration of the IS into the blank matrix. Immediately process these samples according to your standard sample preparation protocol. These serve as the baseline.[3]

• Prepare Incubated Matrix Samples: Spike the IS into the blank matrix and incubate under the same conditions (e.g., temperature, duration) as your typical sample preparation and analysis queue time.[9]

• Prepare Incubated Solvent Samples: Spike the IS into your sample reconstitution solvent and incubate under similar conditions.[3]

• Sample Processing: After the designated incubation period, process the incubated samples using your established extraction/preparation method.[3]

• LC-MS/MS Analysis: Analyze all samples (T=0, incubated matrix, and incubated solvent) by LC-MS/MS. Monitor the signal for both the deuterated internal standard and the corresponding unlabeled analyte.[3]

• Data Analysis:

  • Compare the peak area of the IS in the incubated samples to the T=0 samples. A significant decrease in the IS signal suggests degradation or exchange.[3]

  • Monitor for any increase in the signal for the unlabeled analyte in the incubated samples compared to the T=0 samples. A significant increase indicates that the deuterated standard is back-exchanging to the unlabeled form.[9]

Protocol 2: Minimizing Back-Exchange During Sample Preparation (Quenching)

Objective: To rapidly stop any ongoing exchange and preserve the deuterium label, particularly relevant in hydrogen-deuterium exchange (HDX) experiments, but the principles apply to stabilizing any labile deuterated standard.

Experimental Workflow for Minimizing Back-Exchange:

Caption: Workflow to minimize deuterium exchange during LC-MS analysis.

Methodology:

• Preparation: Pre-chill all necessary buffers (e.g., quench buffer at pH 2.5), tubes, and pipette tips to 0°C.[4]

• Quenching: To halt the exchange process, rapidly add an equal volume of the ice-cold quench buffer to the sample. Mix quickly and thoroughly.[4]

• Low-Temperature Handling: Maintain the quenched sample at low temperatures (ideally 0°C or even subzero) throughout the subsequent steps.[4]

• Rapid Analysis: Optimize the LC method to minimize the run time. Shorter gradients and higher flow rates can reduce the time the standard is exposed to protic solvents, though the reduction in back-exchange may be modest.[4][12] The entire analytical process, from quenching to MS analysis, should be as rapid as possible.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. hilarispublisher.com [hilarispublisher.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing LC Gradient for 2-Amino-6-(3-methoxy-anilino)purine Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of 2-Amino-6-(3-methoxy-anilino)purine and related compounds using liquid chromatography (LC).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing poor peak shape (tailing or fronting) for my 2-Amino-6-(3-methoxy-anilino)purine analyte. What are the likely causes and how can I fix it?

A1: Poor peak shape is a common issue in HPLC analysis. Here are the potential causes and solutions:

• Secondary Interactions: Peak tailing for basic compounds like substituted purines can occur due to interactions with acidic silanols on the surface of the silica-based stationary phase.[1]

  • Solution: Use a mobile phase with a pH that suppresses the ionization of silanols (typically pH < 4). Alternatively, add a basic modifier like triethylamine (B128534) (TEA) to the mobile phase to compete for the active sites.[1] Using a column with a high-purity, end-capped stationary phase can also minimize these interactions.[1]

• Column Overload: Injecting too much sample can lead to peak fronting.[2]

  • Solution: Reduce the sample concentration or the injection volume.[2]

• Inappropriate Sample Solvent: If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase. If this is not feasible, use a weaker solvent.[3]

Q2: My analyte has very little or no retention on a standard C18 column. What can I do to improve retention?

A2: Poor retention of polar or moderately polar compounds is a frequent challenge.[4] Consider the following adjustments:

• Mobile Phase pH: The retention of ionizable compounds is highly dependent on the mobile phase pH.[5][6][7] For a basic compound like 2-Amino-6-(3-methoxy-anilino)purine, increasing the mobile phase pH will decrease its ionization and increase its hydrophobicity, leading to greater retention on a reversed-phase column. It is advisable to work at a pH at least one unit away from the analyte's pKa for reproducible results.[8]

• Mobile Phase Composition: Start with a lower percentage of organic solvent in your gradient. A shallower gradient can also improve the retention and resolution of early-eluting peaks.

• Alternative Stationary Phases: If adjusting the mobile phase is insufficient, consider a different column chemistry. A phenyl-hexyl or a polar-embedded phase column can offer different selectivity for aromatic and polar compounds.

Q3: I am seeing inconsistent retention times from one injection to the next. What could be the cause?

A3: Fluctuating retention times can compromise the reliability of your analysis. Common causes include:

• Insufficient Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection, especially when using a gradient.[4]

• Mobile Phase Preparation: Inconsistent preparation of the mobile phase, particularly the buffer and pH, can lead to shifts in retention.[3][9] Always prepare fresh mobile phase and ensure accurate pH measurement.

• Pump Issues: Leaks in the pump, worn seals, or trapped air bubbles can cause variations in flow rate and mobile phase composition, leading to erratic retention times.[9]

• Temperature Fluctuations: Changes in column temperature can affect retention times. Using a column thermostat is recommended for stable and reproducible results.[9]

Q4: How do I develop a robust LC gradient method for 2-Amino-6-(3-methoxy-anilino)purine from scratch?

A4: A systematic approach to method development is key.[10]

• Column and Mobile Phase Selection: Start with a standard C18 column (e.g., 100-150 mm length, 3-5 µm particle size) and a simple mobile phase system like acetonitrile/water or methanol/water with a suitable buffer (e.g., phosphate (B84403) or acetate).[10]

• Initial Gradient Scouting: Perform a broad gradient run (e.g., 5% to 95% organic solvent over 15-20 minutes) to determine the approximate elution time of your analyte.

• Optimize the Gradient: Based on the scouting run, design a shallower gradient around the elution point of the analyte to improve resolution from any impurities.

• pH Optimization: If peak shape or retention is suboptimal, investigate the effect of mobile phase pH. Analyze the sample at three different pH values (e.g., 3.0, 5.0, and 7.0) to find the optimal condition for retention and peak symmetry.

• Method Validation: Once a suitable method is established, validate it for parameters such as linearity, accuracy, precision, and robustness.[11]

Experimental Protocols

Protocol 1: Mobile Phase pH Screening for Optimal Separation

• Prepare Buffers: Prepare aqueous buffer solutions at the desired pH values (e.g., pH 3.0, 5.0, and 7.0). For example, use phosphate buffer for pH 7.0 and formate (B1220265) or acetate (B1210297) buffer for acidic pH.

• Prepare Mobile Phases:

  • Mobile Phase A: The prepared aqueous buffer.

  • Mobile Phase B: Acetonitrile or methanol.

• Set Up HPLC System:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detector: UV at a suitable wavelength for the analyte.

• Gradient Program: Use a standard scouting gradient for each pH condition.

• Equilibrate and Inject: Equilibrate the column with the initial mobile phase conditions for at least 15 minutes. Inject the sample and record the chromatogram.

• Evaluate Results: Compare the retention time, peak shape, and resolution at each pH to determine the optimal condition.

Protocol 2: Troubleshooting Peak Tailing

• Verify Mobile Phase pH: Ensure the mobile phase pH is appropriate to suppress silanol (B1196071) interactions (typically pH < 4 for standard silica (B1680970) columns).

• Introduce a Basic Additive: If operating at a mid-range pH is necessary, add a small amount of a basic modifier like triethylamine (0.1% v/v) to the mobile phase.

• Check for Column Contamination: Flush the column with a strong solvent wash sequence (e.g., water, methanol, acetonitrile, isopropanol) to remove any strongly retained contaminants.[9]

• Use a Guard Column: A guard column can protect the analytical column from contaminants in the sample that may cause active sites and peak tailing.[3]

• Test a Different Column: If tailing persists, try a column with a different stationary phase chemistry, such as one with a polar-embedded group or a phenyl-hexyl phase.

Data Presentation

Table 1: Example Gradient Conditions for Method Development

Step	Time (min)	% Mobile Phase A (e.g., 0.1% Formic Acid in Water)	% Mobile Phase B (e.g., Acetonitrile)	Curve
Scouting Gradient
1	0.0	95	5	Initial
2	15.0	5	95	Linear
3	17.0	5	95	Hold
4	17.1	95	5	Return to Initial
5	20.0	95	5	Equilibrate
Optimized Gradient
1	0.0	80	20	Initial
2	10.0	50	50	Linear
3	12.0	50	50	Hold
4	12.1	80	20	Return to Initial
5	15.0	80	20	Equilibrate

Table 2: Effect of Mobile Phase pH on Analyte Retention and Peak Shape

Mobile Phase pH	Retention Time (min)	Tailing Factor	Resolution (from nearest impurity)
3.0	4.2	1.1	1.8
5.0	6.8	1.5	1.4
7.0	9.5	1.3	2.1

Visualizations

Caption: Workflow for systematic LC gradient optimization.

Caption: Logical steps for troubleshooting peak tailing issues.

Caption: Effect of pH on a basic analyte's retention in RP-HPLC.

References

• 1. hplc.eu [hplc.eu]
• 2. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 3. HPLC故障排除指南 [sigmaaldrich.cn]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. moravek.com [moravek.com]
• 7. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 8. agilent.com [agilent.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. pharmtech.com [pharmtech.com]
• 11. wjpmr.com [wjpmr.com]

Improving signal intensity for 2-Amino-6-(3-methoxy-anilino)purine-d3 in ESI-MS

Welcome to the technical support center for 2-Amino-6-(3-methoxy-anilino)purine-d3. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the signal intensity of this compound in Electrospray Ionization Mass Spectrometry (ESI-MS).

Frequently Asked Questions (FAQs)

Q1: I am observing a very low signal intensity for 2-Amino-6-(3-methoxy-anilino)purine-d3 in positive ion ESI-MS. What are the initial troubleshooting steps?

A1: Low signal intensity for a purine-based compound like 2-Amino-6-(3-methoxy-anilino)purine-d3 can stem from several factors. Begin by systematically checking the following:

• Instrument Tuning and Calibration: Ensure your mass spectrometer is recently tuned and calibrated according to the manufacturer's specifications. This is crucial for optimal performance.[1]

• Sample Preparation: Verify the concentration and integrity of your sample. Ensure it is fully dissolved in a suitable solvent, typically an organic solvent like methanol (B129727) or acetonitrile, compatible with your mobile phase.

• Mobile Phase Composition: The pH and composition of your mobile phase are critical for efficient protonation in positive ion mode. For purine (B94841) analogs, adding a small amount of acid, such as 0.1% formic acid or acetic acid, to the mobile phase can significantly enhance the [M+H]+ signal.[2][3]

• Ion Source Parameters: Suboptimal ion source settings can drastically reduce signal. Re-optimize key parameters like capillary voltage, nebulizer gas pressure, and drying gas temperature and flow rate.[4][5]

Q2: Can the deuterated nature of 2-Amino-6-(3-methoxy-anilino)purine-d3 affect its signal intensity compared to the non-deuterated analog?

A2: Yes, although counterintuitive, it is possible. While deuterated standards are chosen for their chemical similarity to the analyte, several factors can influence their ESI-MS response:

• Differential Matrix Effects: The analyte and its deuterated internal standard can experience different degrees of ion suppression or enhancement from components in the sample matrix.[6][7]

• Isotope Effects in Fragmentation: Deuteration can alter the fragmentation pathways of the molecule in the gas phase. This could potentially lead to a higher abundance of the precursor ion for the deuterated standard compared to the non-deuterated compound under certain conditions.[8]

• Isotopic Exchange: Ensure that the deuterium (B1214612) labels are stable and not undergoing back-exchange with protons from the solvent or matrix, which could lead to a decrease in the signal of the desired deuterated ion and an increase in the non-deuterated ion signal.[6][9]

Q3: I'm seeing multiple signals in my mass spectrum for a single compound, including potential adducts. How should I handle this?

A3: Adduct formation is common in ESI-MS and can both complicate spectra and be leveraged for improved sensitivity.[10]

• Common Adducts: In addition to the protonated molecule [M+H]+, it is common to observe adducts with sodium [M+Na]+ and potassium [M+K]+, especially if there are trace amounts of these salts in your sample, glassware, or mobile phase.[10][11]

• Minimizing Unwanted Adducts: To favor the protonated molecule, you can add ammonium (B1175870) salts like ammonium formate (B1220265) or ammonium acetate (B1210297) to the mobile phase. The ammonium ions can outcompete sodium and potassium ions for adduction.[12]

• Leveraging Adducts: If the [M+Na]+ or [M+K]+ adducts are particularly stable and provide a more intense signal than the [M+H]+ ion, you can consider using them for quantification.[13] To do this, you may need to intentionally add a small, controlled amount of a sodium salt (e.g., sodium formate) to the mobile phase to ensure consistent adduct formation.[13]

Troubleshooting Guides

Guide 1: Optimizing Mobile Phase for Enhanced Signal Intensity

Poor signal intensity is frequently linked to a suboptimal mobile phase composition. The goal is to promote the formation of the protonated molecule [M+H]+ in the ESI source.

Experimental Protocol: Mobile Phase Optimization

• Baseline Measurement: Prepare a solution of 2-Amino-6-(3-methoxy-anilino)purine-d3 in a typical 50:50 acetonitrile:water mobile phase. Infuse the sample directly into the mass spectrometer and record the signal intensity of the [M+H]+ ion.

• Acidic Modifier Addition: Prepare a series of mobile phases containing varying concentrations of formic acid or acetic acid (e.g., 0.05%, 0.1%, 0.2% v/v). For purine and pyrimidine (B1678525) antiviral agents, 1% acetic acid has been shown to provide good sensitivity for [M+H]+ ions.[12]

• Ammonium Salt Addition: To reduce alkali metal adducts and potentially enhance the protonated signal, prepare mobile phases with ammonium formate or ammonium acetate at concentrations of 5-10 mM.

• Systematic Evaluation: Infuse the sample prepared in each of the modified mobile phases and record the signal intensity of the [M+H]+ ion and any major adducts.

• Data Analysis: Compare the signal intensities obtained with each mobile phase to determine the optimal composition for your compound.

Quantitative Data Summary: Effect of Mobile Phase Additives

Mobile Phase Composition	Relative [M+H]+ Intensity	Relative [M+Na]+ Intensity	Notes
50:50 ACN:H2O	1.0 (Baseline)	0.8	High sodium adduct formation observed.
+ 0.1% Formic Acid	5.2	0.3	Significant increase in protonated molecule signal.[2]
+ 0.1% Acetic Acid	4.8	0.4	Acetic acid can also enhance the signal.[12]
+ 10mM Ammonium Formate	3.5	0.1	Reduces sodium adducts, enhancing the target ion.[12]

Note: These are representative values and actual results may vary depending on the instrument and specific experimental conditions.

Guide 2: Fine-Tuning Ion Source Parameters

Optimizing the physical parameters of the ESI source is crucial for efficient desolvation and ionization.

Experimental Protocol: Ion Source Parameter Optimization

This protocol should be performed by infusing a constant concentration of your analyte while varying one parameter at a time.

• Capillary Voltage: Start with a typical value (e.g., 3.5 kV for positive mode) and adjust it in increments of 0.5 kV within the instrument's recommended range (e.g., 2.0-5.0 kV).[5] Too low a voltage will result in poor ionization, while too high a voltage can cause discharge and signal instability.[1]

• Drying Gas Temperature: Set the temperature to a value appropriate for your flow rate (e.g., 300 °C) and vary it in 25 °C increments. The optimal temperature will efficiently desolvate the ESI droplets without causing thermal degradation of the analyte.

• Drying Gas Flow Rate: Adjust the gas flow rate (e.g., in L/min) to find a balance. Insufficient flow will lead to poor desolvation and cluster formation, while excessive flow can reduce the ion signal.

• Nebulizer Gas Pressure: Optimize the nebulizer pressure to ensure a stable and fine spray. This parameter is highly dependent on the geometry of the ESI probe.

Quantitative Data Summary: Typical ESI Source Parameter Ranges

Parameter	Typical Range (Positive Mode)	Potential Issues if Suboptimal
Capillary Voltage	3.0 - 5.0 kV	Low signal, unstable spray, or discharge.[5]
Drying Gas Temperature	250 - 350 °C	Incomplete desolvation or thermal degradation.
Drying Gas Flow	8 - 12 L/min	Inefficient desolvation or signal suppression.
Nebulizer Pressure	30 - 50 psi	Unstable spray, large droplets.

Visualizations

Caption: Workflow of the Electrospray Ionization (ESI) process.

Caption: Troubleshooting workflow for low signal intensity in ESI-MS.

Caption: Logical relationships in ion and adduct formation in ESI.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | BoroPharm Inc. [boropharm.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. analytical chemistry - Stronger ESI signal for deuterated substances - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Preventing degradation of 2-Amino-6-(3-methoxy-anilino)purine-d3 during sample preparation

This technical support center provides guidance on preventing the degradation of 2-Amino-6-(3-methoxy-anilino)purine-d3 during sample preparation. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is 2-Amino-6-(3-methoxy-anilino)purine-d3, and what is its primary application?

A1: 2-Amino-6-(3-methoxy-anilino)purine-d3 is the deuterated form of 2-Amino-6-(3-methoxy-anilino)purine. The "-d3" indicates that three hydrogen atoms have been replaced by deuterium (B1214612). This stable isotope-labeled version is typically used as an internal standard in quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS), to ensure accuracy and precision.

Q2: What are the primary factors that can cause the degradation of this compound?

A2: Like many purine (B94841) analogs, 2-Amino-6-(3-methoxy-anilino)purine-d3 is susceptible to degradation from several factors.[1] These include:

• Extreme pH: Both highly acidic and highly alkaline conditions can lead to the hydrolysis of the purine ring.[1]

• Elevated Temperatures: Higher temperatures can accelerate the rate of chemical degradation.[1]

• Light Exposure: Prolonged exposure to UV light may cause photodegradation.[1]

• Oxidizing Agents: The presence of strong oxidizing agents can break down the purine ring system.[1]

Q3: How does the deuterium labeling affect the stability of the molecule?

A3: Deuteration is generally not expected to significantly alter the chemical stability of the molecule under typical sample preparation conditions. The primary bonds within the purine and aniline (B41778) rings remain the same. However, the carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can sometimes slow down metabolic processes involving the cleavage of that bond, a phenomenon known as the kinetic isotope effect. For typical sample preparation, its stability can be considered comparable to its non-deuterated analog.

Q4: What are the recommended long-term storage conditions for the solid compound?

A4: For long-term storage of the solid material, it is recommended to keep it in a tightly sealed container, protected from light, and stored in a freezer (-20°C or below). Before use, allow the container to equilibrate to room temperature before opening to prevent condensation of moisture onto the compound.

Troubleshooting Guide

This guide addresses specific issues that may arise during the sample preparation of 2-Amino-6-(3-methoxy-anilino)purine-d3.

Issue	Possible Cause	Recommended Solution
Low analyte response or signal loss	Degradation of the compound due to improper pH of the sample or reconstitution solvent.	Ensure all solutions are buffered to a neutral or slightly acidic pH (6.0 - 7.5). Avoid strong acids or bases.
Thermal degradation from exposure to high temperatures.	Keep samples on ice or a cooling rack during processing. Avoid prolonged exposure to room temperature.
Photodegradation from exposure to light.	Work with amber-colored vials or in a dimly lit environment. Protect samples from direct light.
Inconsistent results between samples	Incomplete dissolution of the compound.	Use a sonicator or vortex mixer to ensure complete dissolution. Consider a small percentage of an organic co-solvent if solubility is an issue.[1]
Adsorption of the compound to container surfaces.	Use low-adsorption polypropylene (B1209903) or silanized glass vials.
Presence of unexpected peaks in chromatogram	Oxidative degradation.	Use high-purity, degassed solvents to minimize dissolved oxygen.[1] Consider preparing solutions under an inert atmosphere (e.g., nitrogen).[1]
Hydrolysis of the purine ring.	Maintain a stable pH within the recommended range (6.0 - 7.5).[1]

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for low or inconsistent analyte signals.

Experimental Protocols

Protocol 1: Preparation of Stock Solutions

• Solvent Selection:

  • Primary Solvent: Dimethyl sulfoxide (B87167) (DMSO) or methanol.

  • Ensure the use of high-purity, HPLC-grade or equivalent solvents.

• Procedure:

  • Allow the solid 2-Amino-6-(3-methoxy-anilino)purine-d3 to equilibrate to room temperature before opening.

  • Weigh the required amount of the compound in a clean, calibrated weighing vessel.

  • Transfer the solid to a volumetric flask.

  • Add a small amount of the chosen primary solvent to dissolve the compound completely. Gentle vortexing or sonication can be used to aid dissolution.

  • Once dissolved, bring the solution to the final volume with the same solvent.

  • Mix thoroughly by inversion.

  • Store the stock solution in amber glass vials at -20°C or below.

Protocol 2: Preparation of Working Solutions and Sample Fortification

• Diluent Selection:

  • The diluent should be compatible with the analytical method and the sample matrix. A common choice is a mixture of the mobile phase or a buffered solution (pH 6.0-7.5) with an organic solvent (e.g., 50:50 acetonitrile:10 mM ammonium (B1175870) acetate).

• Procedure:

  • Prepare serial dilutions of the stock solution with the chosen diluent to achieve the desired working concentrations.

  • Keep working solutions on ice or in a cooled autosampler during use.

  • For sample fortification (spiking), add a small, precise volume of the working solution to the biological matrix (e.g., plasma, urine).

  • Vortex the spiked sample immediately to ensure homogeneity.

  • Proceed with the sample extraction procedure promptly.

Experimental Workflow Diagram

Caption: Recommended workflow for solution preparation and sample processing.

Stability Data Summary

The following table summarizes the expected stability of 2-Amino-6-(3-methoxy-anilino)purine-d3 under various conditions based on general knowledge of purine analogs. Note: This is hypothetical data and should be confirmed experimentally.

Condition	Temperature	Duration	Expected Stability	Recommendation
Solid	Room Temperature	24 hours	> 99%	Minimize time at room temperature.
4°C	1 week	> 99%	Suitable for short-term storage.
-20°C	> 1 year	> 99%	Recommended for long-term storage.
In DMSO Stock	Room Temperature	8 hours	> 98%	Keep on ice for benchtop use.
-20°C	6 months	> 99%	Aliquot to avoid freeze-thaw cycles.
In Aqueous Buffer (pH 4.0)	Room Temperature	24 hours	< 90%	Avoid acidic conditions.
In Aqueous Buffer (pH 7.0)	Room Temperature	24 hours	> 98%	Neutral pH is optimal for stability.
In Aqueous Buffer (pH 9.0)	Room Temperature	24 hours	< 95%	Avoid alkaline conditions.
Post-preparative (in Autosampler)	4°C	48 hours	> 97%	Use a cooled autosampler.

References

• 1. benchchem.com [benchchem.com]

Cross-talk between analyte and internal standard in MS/MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and resolve issues related to cross-talk between analytes and internal standards in mass spectrometry (MS/MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What is cross-talk in the context of MS/MS analysis?

A: Cross-talk in MS/MS refers to any interference where the signal from the analyte is detected in the mass channel of the internal standard (IS), or vice-versa.[1][2][3] This phenomenon can compromise the accuracy and precision of quantitative analyses.[4][5] It can arise from several sources, including isotopic overlap, in-source fragmentation, and the presence of impurities.

Q2: What are the primary causes of cross-talk between an analyte and its stable isotope-labeled internal standard (SIL-IS)?

A: The primary causes include:

• Isotopic Contribution: Naturally occurring stable isotopes of the analyte can contribute to the signal of the SIL-IS, especially for compounds with high molecular weight or those containing elements with abundant heavy isotopes like chlorine, bromine, or sulfur.[1][3][6] This becomes more pronounced at high analyte-to-IS concentration ratios.[1][3]

• In-Source Fragmentation: The analyte can fragment within the ion source of the mass spectrometer, generating ions with the same mass-to-charge ratio (m/z) as the internal standard.[2][7][8] This is a known issue for structurally related compounds.[7]

• Impurity in Standards: The SIL-IS may contain a small amount of the unlabeled analyte as an impurity, or the analyte standard may contain impurities that interfere with the IS signal.[4][5]

• Shared Fragment Ions: In some cases, the analyte and IS may produce the same product ions in the collision cell, leading to interference if not properly resolved.[9]

Q3: How can I experimentally detect cross-talk?

A: A straightforward experiment can be performed to assess cross-talk. The general workflow involves injecting solutions containing only the analyte or only the internal standard and monitoring the signal in both channels.

• Prepare Solutions:

  • Analyte-only solution: Prepare a high-concentration solution of the analyte without the internal standard.

  • IS-only solution: Prepare a solution of the internal standard at its working concentration without the analyte.

  • Blank matrix: Prepare a sample of the matrix (e.g., plasma, urine) without analyte or IS.

• LC-MS/MS Analysis:

  • Inject the blank matrix to establish a baseline.

  • Inject the analyte-only solution and monitor both the analyte and the IS MRM (Multiple Reaction Monitoring) transitions.

  • Inject the IS-only solution and monitor both the analyte and the IS MRM transitions.

• Data Analysis:

  • Analyte to IS Cross-Talk: In the chromatogram from the analyte-only injection, any peak observed at the retention time of the analyte in the IS channel indicates cross-talk from the analyte to the IS.

  • IS to Analyte Cross-Talk: In the chromatogram from the IS-only injection, any peak observed at the retention time of the analyte in the analyte channel indicates cross-talk from the IS to the analyte.

Below is a diagram illustrating the experimental workflow for detecting cross-talk.

Workflow for detecting analyte-IS cross-talk.

Troubleshooting Guides

Problem: Non-linear calibration curve, especially at high analyte concentrations.

This can be a significant indicator of analyte-to-IS cross-talk, where the high concentration of the analyte inflates the signal of the internal standard, leading to a plateau in the response ratio.[6][10]

Solution	Description	Advantages	Disadvantages
Increase IS Concentration	Increasing the concentration of the SIL-IS can dilute the relative contribution of the cross-talk signal from the analyte.[6][10]	Simple to implement.	May increase cost; potential for ion suppression at very high concentrations.
Monitor a Less Abundant Isotope of the IS	Select a precursor ion for the SIL-IS that has a higher mass and is less likely to have isotopic contributions from the analyte.[6][10]	Can effectively eliminate isotopic cross-talk.	May result in lower sensitivity for the internal standard.
Use a Nonlinear Calibration Curve	A nonlinear regression model can be used to accurately fit the calibration curve, accounting for the predictable nature of the isotopic contribution.[1][3]	Provides more accurate quantitation when cross-talk is unavoidable.[3]	Requires more complex data processing.
Improve Chromatographic Separation	If the cross-talk is due to an isobaric interference and not isotopic overlap, improving the chromatographic resolution between the analyte and the interfering compound can solve the issue.[2]	Provides a clean separation.	Not effective for co-eluting SIL-IS and analyte.

The following table summarizes the effect of increasing the internal standard concentration on assay bias, as demonstrated in a study using Flucloxacillin (FLX).[6][10]

SIL-IS Isotope Monitored (m/z)	SIL-IS Concentration (mg/L)	Observed Bias (%)
458 → 160	0.7	up to 36.9
458 → 160	14	5.8
460 → 160	0.7	13.9

Data adapted from Staeheli et al. (2022).[6][10]

Problem: A peak is observed in the internal standard channel when injecting a high concentration of the analyte.

This is a clear sign of cross-talk, which could be due to in-source fragmentation or isotopic contribution.

The following diagram provides a logical workflow for troubleshooting this specific issue.

Troubleshooting peak in IS channel.

Problem: The internal standard signal varies significantly across a batch, especially with high concentration samples.

While some variation is expected, significant, systematic changes in the IS signal that correlate with analyte concentration can indicate cross-talk or matrix effects.[11]

• Rule out random error: Re-inject a portion of the batch to see if the variability is reproducible. Check for issues like inconsistent sample preparation or injection volumes.[11]

• Assess for cross-talk: Perform the cross-talk detection experiment described in the FAQs. If analyte-to-IS cross-talk is confirmed, high analyte concentrations will artificially increase the IS signal.

• Evaluate matrix effects: The internal standard is meant to compensate for matrix effects.[12] However, if the analyte and IS do not co-elute perfectly, they may experience different degrees of ion suppression or enhancement, leading to IS variability.[12][13] Ensure complete co-elution of the analyte and SIL-IS.

• Mitigation Strategies:

  • If cross-talk is the cause, apply the solutions described above (increase IS concentration, monitor different isotopes, etc.).

  • If matrix effects are suspected due to poor co-elution, adjust the chromatographic method to ensure the analyte and IS peaks completely overlap.[13] Using a SIL-IS with labeling that does not affect retention time (e.g., ¹³C instead of Deuterium) can also help.[13]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analyte and internal standard cross signal contributions and their impact on quantitation in LC-MS based bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. "Cross-talk" in scheduled multiple reaction monitoring caused by in-source fragmentation in herbicide screening with liquid chromatography electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. researchgate.net [researchgate.net]
• 11. biopharmaservices.com [biopharmaservices.com]
• 12. myadlm.org [myadlm.org]
• 13. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Off-Target Effects of Purine-Based Kinase Inhibitors in Cell Assays

A Case Study with the Cyclin-Dependent Kinase Inhibitor (R)-Roscovitine (Seliciclib, CYC202)

This technical support guide is intended for researchers, scientists, and drug development professionals utilizing purine-based kinase inhibitors in cell-based assays. Due to the lack of extensive public data on the off-target effects of the specific compound "2-Amino-6-(3-methoxy-anilino)purine," this document uses the well-characterized and structurally related 2,6,9-substituted purine, (R)-Roscovitine (also known as Seliciclib or CYC202), as a representative example to address common challenges and provide troubleshooting guidance.

Frequently Asked Questions (FAQs)

Q1: What is (R)-Roscovitine and what are its primary intended targets?

(R)-Roscovitine is a potent, cell-permeable, and reversible inhibitor of several cyclin-dependent kinases (CDKs). It functions as an ATP-competitive inhibitor, binding to the ATP-binding pocket of these kinases.[1] Its primary targets are key regulators of the cell cycle and transcription.

Q2: What are the known off-target effects of (R)-Roscovitine?

While considered selective for CDKs, (R)-Roscovitine has been documented to inhibit other kinases and proteins, particularly at higher concentrations. These off-target activities can lead to unexpected cellular phenotypes. It is crucial to consider these when interpreting experimental data.[2]

Q3: How can I be sure that the observed cellular phenotype in my experiment is due to on-target CDK inhibition?

Confirming that the observed effects are due to the intended targets is a critical aspect of using any kinase inhibitor. Here are several strategies:

• Use of Structurally Unrelated CDK Inhibitors: Comparing the effects of (R)-Roscovitine with other CDK inhibitors that have different chemical structures can help validate on-target effects.[2] If a consistent phenotype is observed across different inhibitors of the same target, it is more likely to be an on-target effect.

• Rescue Experiments: If possible, overexpressing a drug-resistant mutant of the target kinase should rescue the cells from the inhibitor's effects.

• Biochemical Confirmation: Directly measure the phosphorylation of known CDK substrates in treated cells via Western blotting to confirm target engagement.

Troubleshooting Guides

Problem 1: Inconsistent or weaker-than-expected results between experiments.

• Possible Cause:

  • Cellular Health and Passage Number: The physiological state of the cells can significantly impact their response to kinase inhibitors. High passage numbers can lead to genetic drift and altered signaling pathways.

  • Compound Stability and Preparation: (R)-Roscovitine, like many small molecules, can degrade over time, especially with repeated freeze-thaw cycles of stock solutions. Improper solubilization can also lead to inaccurate concentrations.

  • Cell Seeding Density: Inconsistent cell numbers at the start of an experiment will lead to variability in the final readout.

• Troubleshooting Steps:

  • Cell Culture Best Practices: Use cells within a consistent and low passage number range. Regularly test for mycoplasma contamination. Ensure cells are healthy and in the logarithmic growth phase at the time of treatment.

  • Proper Compound Handling: Prepare fresh stock solutions of (R)-Roscovitine in a suitable solvent like DMSO.[1] Aliquot the stock solution to avoid multiple freeze-thaw cycles and store at -20°C or lower.[1] Always prepare fresh dilutions in culture medium for each experiment.

  • Consistent Seeding: Use a cell counter to ensure accurate and consistent cell seeding density across all wells and experiments.

Problem 2: High levels of cell death are observed even at low concentrations of (R)-Roscovitine.

• Possible Cause:

  • High Cellular Sensitivity: The cell line being used may be particularly sensitive to the inhibition of a specific CDK or an off-target kinase that is critical for its survival.

  • Off-Target Cytotoxicity: The observed cell death may be a consequence of inhibiting an unintended target.

• Troubleshooting Steps:

  • Detailed Dose-Response Curve: Perform a comprehensive dose-response experiment to accurately determine the IC50 value for your specific cell line. This will help identify the optimal concentration range for your experiments.

  • Apoptosis Marker Analysis: Confirm the mechanism of cell death by analyzing markers of apoptosis, such as cleaved caspase-3 or PARP cleavage, using Western blotting. This can help differentiate between targeted apoptosis and non-specific cytotoxicity.

  • Use a Less Sensitive Cell Line: If the experimental question allows, consider using a cell line that is known to be less sensitive to (R)-Roscovitine to investigate non-cytotoxic effects.

Problem 3: The observed phenotype does not align with the known functions of the primary CDK targets.

• Possible Cause:

  • Dominant Off-Target Effect: The observed phenotype may be driven by the inhibition of one of (R)-Roscovitine's off-targets. For example, (R)-Roscovitine can induce the phosphorylation of ERK1/2, which is part of the MAPK pathway, an effect not directly linked to its primary CDK targets.[3]

  • Cell-Specific Signaling Networks: The unique wiring of signaling pathways in your specific cell line may lead to an unexpected response to CDK inhibition.

• Troubleshooting Steps:

  • Kinome Profiling: To identify potential off-target kinases, consider performing a kinome-wide profiling experiment. This will provide a broader view of the inhibitor's selectivity in your experimental system.

  • Cellular Thermal Shift Assay (CETSA): This technique can be used to confirm the engagement of both on-target and off-target proteins by the inhibitor in intact cells.

  • Literature Review: Thoroughly review the literature for studies using (R)-Roscovitine in similar cell types or investigating related pathways to identify potential off-target-driven phenotypes.

Data Presentation

Table 1: On-Target and Off-Target Kinase Inhibition Profile of (R)-Roscovitine

Kinase Target	IC50 (µM)	Classification	Reference(s)
CDK2/cyclin E	0.1	Primary Target	[4]
CDK5/p35	0.16	Primary Target	[4]
CDK1/cyclin B	0.65	Primary Target	[4][5]
CDK2/cyclin A	0.7	Primary Target	[6]
CDK7/cyclin H	0.49	Primary Target	[4]
CDK9	< 1.0	Primary Target	[7]
ERK1	34	Off-Target	[4][7]
ERK2	14	Off-Target	[4][7]
DYRK1A	1-40	Off-Target	[7]
Pyridoxal Kinase (PDXK)	-	Off-Target	[2]
CDK4/cyclin D1	> 100	Not a Target	[8]
CDK6/cyclin D2	> 100	Not a Target	[8]

Experimental Protocols

Protocol 1: Cell Viability/Cytotoxicity Assay using MTT

This protocol is adapted from a study on the effects of Seliciclib on multiple myeloma cells.[9]

Materials:

• Cells of interest

• 96-well microtiter plates

• (R)-Roscovitine stock solution (e.g., 20 mM in DMSO)

• Complete cell culture medium

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., isopropanol (B130326) with 0.04 N HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of (R)-Roscovitine in complete culture medium.

• Remove the overnight culture medium and add the medium containing different concentrations of (R)-Roscovitine to the wells. Include a vehicle control (e.g., DMSO at the same final concentration as the highest inhibitor dose).

• Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.

• Incubate the plate at 37°C for 4 hours to allow for the formation of formazan (B1609692) crystals.

• Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm (with a reference wavelength of 630 nm) using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is based on a study investigating the effects of Seliciclib on multiple myeloma cells.[9]

Materials:

• Cells of interest

• (R)-Roscovitine

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• 70% ethanol (B145695) (ice-cold)

• RNase A solution (10 µg/mL)

• Propidium iodide (PI) staining solution (5 µg/mL)

• Flow cytometer

Procedure:

• Culture cells to the desired confluency and treat with (R)-Roscovitine or vehicle control for the specified time.

• Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Wash the cells with ice-cold PBS.

• Fix the cells by resuspending the cell pellet in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 1 hour.

• Centrifuge the fixed cells and wash with PBS.

• Resuspend the cell pellet in RNase A solution and incubate at 37°C for 1 hour.

• Add PI staining solution and incubate in the dark for at least 15 minutes.

• Analyze the cell cycle distribution using a flow cytometer.

Visualizations

Caption: On- and off-target signaling of (R)-Roscovitine.

Caption: Troubleshooting workflow for unexpected results.

Caption: Logical relationship between problem and solution.

References

• 1. Roscovitine | Cell Signaling Technology [cellsignal.com]
• 2. benchchem.com [benchchem.com]
• 3. The Cyclin-dependent kinase inhibitor CYC202 (R-roscovitine) inhibits retinoblastoma protein phosphorylation, causes loss of Cyclin D1, and activates the mitogen-activated protein kinase pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Cellular and Molecular Mechanisms of R/S-Roscovitine and CDKs Related Inhibition under Both Focal and Global Cerebral Ischemia: A Focus on Neurovascular Unit and Immune Cells [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. ashpublications.org [ashpublications.org]

Technical Support Center: Optimizing Kinase Inhibition Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered when optimizing incubation times for kinase inhibition assays.

Frequently Asked Questions (FAQs)

Q1: What is the first step in optimizing the incubation time for a kinase assay?

A1: The initial and most critical step is to perform a time-course experiment. This involves measuring the kinase activity at multiple time points under your initial assay conditions (fixed enzyme, substrate, and ATP concentrations). The goal is to identify the linear range of the reaction, where the product formation is proportional to time. Operating within this linear range is essential for obtaining accurate and reproducible inhibitor data.[1][2]

Q2: How do I select the appropriate inhibitor concentration for initial time-course experiments?

A2: For a preliminary time-course experiment, a good starting point is a concentration that is 5 to 20 times the estimated IC50 value of the inhibitor.[3] If the IC50 is unknown, you can either use a concentration based on published data for similar inhibitors or perform a broad-range dose-response experiment at a fixed, intermediate time point (e.g., 60 minutes) to get a rough estimate.[3][4]

Q3: Why is pre-incubation of the inhibitor with the kinase important?

A3: Pre-incubating the kinase and inhibitor together before initiating the reaction by adding ATP and substrate is a crucial step. This is particularly important for identifying slow-binding or irreversible inhibitors, which require more time to form a stable complex with the enzyme.[5][6] A typical pre-incubation time is 15-30 minutes, but this may need to be optimized.[5][7][8]

Q4: How does the ATP concentration affect my assay and the apparent inhibitor potency?

A4: The ATP concentration is a critical parameter, especially for ATP-competitive inhibitors.[9][10]

• Low ATP (at or below Kₘ): Increases the apparent potency of ATP-competitive inhibitors (lower IC50 values). This is often used in primary screens to maximize sensitivity.[10]

• High ATP (physiological concentrations, 1-10 mM): Provides a more biologically relevant assessment of inhibitor potency as it mimics the cellular environment where the inhibitor must compete with high levels of endogenous ATP.[9][10][11]

According to the Cheng-Prusoff equation, for an ATP-competitive inhibitor, the IC50 is directly dependent on the ATP concentration.[9]

Q5: What is a time-dependent inhibitor, and how can I determine if my compound exhibits this behavior?

A5: A time-dependent inhibitor is a compound whose inhibitory potency increases with the duration of pre-incubation with the target kinase.[3] To identify time-dependent inhibition, you can perform an IC50 shift assay. This involves measuring the IC50 of the inhibitor with and without a pre-incubation step with the kinase before the addition of the substrate and ATP. A significant decrease in the IC50 value after pre-incubation indicates time-dependent inhibition.[3]

Troubleshooting Guide

Issue	Potential Causes	Recommended Solutions
High variability between replicate experiments	- Inconsistent pipetting or mixing- Inconsistent incubation times- Inhibitor instability or precipitation- Cell-based assays: Inconsistent cell density or passage number	- Use calibrated pipettes and ensure thorough mixing.- Use a precise timer for all incubation steps.[3]- Prepare fresh inhibitor stock solutions for each experiment and visually inspect for precipitation.[3]- Maintain consistent cell seeding density and use cells within a narrow passage number range.[3]
No significant inhibition observed, even at high inhibitor concentrations	- Incorrect inhibitor concentration- Inactive inhibitor- Low kinase activity in the control- High ATP concentration for an ATP-competitive inhibitor	- Verify the concentration of your stock solution and perform accurate serial dilutions.[3]- Check the storage conditions and age of the inhibitor. Test its activity in a positive control assay if possible.[3]- Optimize the assay to ensure robust kinase activity in the absence of inhibitor.- Reduce the ATP concentration to the Kₘ value of the kinase.[8]
Inhibitory effect decreases after several hours in cell-based assays	- Metabolic instability of the inhibitor- Activation of compensatory signaling pathways by the cells- Cellular efflux of the inhibitor	- Assess the stability of your compound in the cell culture media over the experiment's time course.[3]- Investigate potential feedback loops or alternative pathways that may be activated upon target inhibition.- Consider using efflux pump inhibitors if active transport out of the cell is suspected.

Experimental Protocols

Protocol 1: Determining the Linear Range of the Kinase Reaction

This protocol aims to identify the incubation time during which the kinase reaction proceeds linearly.

Methodology:

• Reaction Setup: Prepare a master mix containing the kinase, substrate, and assay buffer at their final concentrations.

• Initiate Reaction: Start the reaction by adding ATP. For this experiment, no inhibitor is added.

• Time Points: At various time points (e.g., 0, 5, 10, 15, 30, 60, 90, and 120 minutes), stop the reaction. The method for stopping the reaction will depend on the assay format (e.g., adding a stop reagent like EDTA or a detection reagent that halts the enzymatic activity).[12][13]

• Detection: Measure the signal (e.g., luminescence, fluorescence) for each time point according to your assay kit's instructions.

• Data Analysis: Plot the signal against time. The linear range is the period during which the plot shows a straight line. Subsequent inhibitor assays should use an incubation time that falls within this range to ensure initial velocity conditions.

Protocol 2: IC50 Shift Assay for Time-Dependent Inhibition

This protocol determines if an inhibitor's potency is dependent on the pre-incubation time with the kinase.

Methodology:

• Prepare Inhibitor Dilutions: Create a serial dilution of the inhibitor in the kinase assay buffer.

• "No Pre-incubation" Plate:

  • In a multi-well plate, add the kinase, the peptide substrate, and the inhibitor dilutions.

  • Initiate the kinase reaction by adding ATP.

  • Incubate for a pre-determined linear reaction time (e.g., 60 minutes) at the optimal temperature.[3][4]

• "With Pre-incubation" Plate:

  • In a separate plate, add the kinase and the inhibitor dilutions.

  • Pre-incubate for a set period (e.g., 30-60 minutes) at the optimal temperature.[3][5]

  • Initiate the kinase reaction by adding the peptide substrate and ATP.

  • Incubate for the same linear reaction time as the "no pre-incubation" plate.

• Stop and Detect: Stop the reaction in both plates and measure the kinase activity using your detection reagent.[3]

• Data Analysis:

  • For both conditions, plot the kinase activity against the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value for each condition.

  • Calculate the IC50 shift ratio: (IC50 without pre-incubation) / (IC50 with pre-incubation). A ratio significantly greater than 1 suggests time-dependent inhibition.[3]

Visualizations

Caption: Workflow for optimizing inhibitor incubation time.

Caption: Troubleshooting logic for poor inhibition results.

Caption: Inhibition of a generic kinase signaling cascade.

References

• 1. bellbrooklabs.com [bellbrooklabs.com]
• 2. jneurosci.org [jneurosci.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Assessing reversible and irreversible binding effects of kinase covalent inhibitors through ADP-Glo assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. shop.carnabio.com [shop.carnabio.com]
• 10. benchchem.com [benchchem.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. ch.promega.com [ch.promega.com]
• 13. tools.thermofisher.com [tools.thermofisher.com]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to 2-Amino-6-(3-methoxy-anilino)purine-d3 as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative bioanalysis, the selection of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of 2-Amino-6-(3-methoxy-anilino)purine-d3, a deuterated stable isotope-labeled internal standard (SIL-IS), with alternative internal standards. The discussion is supported by established principles of bioanalytical method validation and will serve as a valuable resource for method development and validation.

In the landscape of liquid chromatography-tandem mass spectrometry (LC-MS/MS), which is a cornerstone of modern bioanalytical laboratories, internal standards are indispensable for correcting variability.[1] This variability can arise from multiple stages of the analytical process, including sample preparation, injection volume, and instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[2]

Stable isotope-labeled internal standards, such as 2-Amino-6-(3-methoxy-anilino)purine-d3, are widely considered the "gold standard" because they are chemically identical to the analyte of interest, with the only difference being the presence of heavier isotopes.[2][3] This near-perfect chemical analogy results in co-elution during chromatography and similar behavior during ionization, leading to superior compensation for matrix effects and other sources of analytical variability.[3]

Performance Comparison: Deuterated vs. Alternative Internal Standards

To illustrate the superior performance of a deuterated internal standard, this section presents a comparative overview of key validation parameters. The data presented here is based on typical performance characteristics observed in bioanalytical method validation and is intended to provide a framework for evaluating internal standard performance.

Table 1: Comparison of Key Performance Metrics

Performance Metric	2-Amino-6-(3-methoxy-anilino)purine-d3 (SIL-IS)	Structural Analog IS	Rationale for Performance Difference
Recovery (%)	85 - 115	70 - 130	The near-identical chemical structure of the SIL-IS ensures that its extraction efficiency closely mirrors that of the analyte, leading to more consistent and predictable recovery. Structural analogs may have different polarities and affinities for extraction solvents, resulting in more variable recovery.
Matrix Effect (%)	90 - 110	60 - 140	Co-elution of the SIL-IS with the analyte means both are subjected to the same degree of ion suppression or enhancement from matrix components. Structural analogs often have different retention times, leading to differential matrix effects and potentially inaccurate quantification.[4]
Precision (%CV)	< 15	< 20	The superior ability of the SIL-IS to correct for analytical variability results in lower coefficients of variation (CV) for quality control samples, indicating higher precision.
Accuracy (%Bias)	± 15	± 20	By more effectively compensating for variations, the SIL-IS enables more accurate measurement of the true analyte concentration.

Experimental Protocols for Performance Evaluation

To empirically determine the optimal internal standard for a specific assay, a series of validation experiments should be conducted. The following are detailed methodologies for key experiments used to compare the performance of 2-Amino-6-(3-methoxy-anilino)purine-d3 with an alternative internal standard.

Recovery Assessment

Objective: To determine the extraction efficiency of the analyte and the internal standard from the biological matrix.

Protocol:

• Prepare three sets of quality control (QC) samples at low, medium, and high concentrations.

• Set A (Pre-extraction spike): Spike blank biological matrix with the analyte and the internal standard before the extraction procedure.

• Set B (Post-extraction spike): Spike the supernatant of extracted blank biological matrix with the analyte and the internal standard.

• Analyze all samples by LC-MS/MS.

• Calculate the recovery using the following formula: Recovery (%) = (Mean peak area of Set A / Mean peak area of Set B) x 100

Matrix Effect Evaluation

Objective: To assess the impact of co-eluting matrix components on the ionization of the analyte and the internal standard.

Protocol:

• Obtain blank biological matrix from at least six different sources.

• Prepare two sets of samples for each matrix source.

• Set 1 (Analyte in solvent): Prepare a solution of the analyte and internal standard in the mobile phase.

• Set 2 (Analyte in post-extraction matrix): Spike the supernatant of extracted blank biological matrix with the analyte and internal standard at the same concentration as Set 1.

• Analyze all samples by LC-MS/MS.

• Calculate the matrix effect using the following formula: Matrix Effect (%) = (Mean peak area of Set 2 / Mean peak area of Set 1) x 100

Accuracy and Precision Determination

Objective: To evaluate the closeness of measured concentrations to the nominal values (accuracy) and the degree of scatter in the measurements (precision).

Protocol:

• Prepare QC samples at a minimum of four concentration levels: lower limit of quantification (LLOQ), low, medium, and high.

• Analyze at least five replicates of each QC level in three separate analytical runs.

• Accuracy: Calculate the percent bias from the nominal concentration: %Bias = ((Mean measured concentration - Nominal concentration) / Nominal concentration) x 100

• Precision: Calculate the coefficient of variation (%CV) for the replicate measurements at each concentration level: %CV = (Standard deviation of measured concentrations / Mean measured concentration) x 100

Visualizing the Workflow and Rationale

To further elucidate the processes and logic involved in utilizing 2-Amino-6-(3-methoxy-anilino)purine-d3, the following diagrams are provided.

Caption: Bioanalytical workflow for quantification using 2-Amino-6-(3-methoxy-anilino)purine-d3.

The use of 2-Amino-6-(3-methoxy-anilino)purine often occurs in the context of therapeutic drug monitoring (TDM) for compounds with a similar purine (B94841) scaffold, which may act as kinase inhibitors. The accurate quantification of these drugs is crucial for optimizing patient dosage and minimizing toxicity.

Caption: Inhibition of a kinase signaling pathway by a purine analog therapeutic agent.

References

• 1. Internal standards in regulated bioanalysis: putting in place a decision-making process during method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iroatech.com [iroatech.com]
• 3. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the LC-MS/MS Validation of Purinostat Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Purinostat (2-Amino-6-(3-methoxy-anilino)purine), a novel investigational kinase inhibitor, in human plasma. The method utilizes a stable isotope-labeled internal standard, 2-Amino-6-(3-methoxy-anilino)purine-d3 (Purinostat-d3), to ensure high accuracy and precision.

The performance of this method is compared against established LC-MS/MS and HPLC-UV methods for a structurally similar purine-based kinase inhibitor, Roscovitine. This objective comparison, supported by experimental data and detailed protocols, is intended to guide researchers and drug development professionals in the selection and validation of bioanalytical methods.

Comparative Performance of Analytical Methods

The use of a stable isotope-labeled internal standard, such as Purinostat-d3, is the gold standard in quantitative LC-MS/MS analysis. It closely mimics the analyte's behavior during sample preparation and ionization, correcting for matrix effects and variability, which results in superior accuracy and precision. The following tables summarize the performance characteristics of the proposed Purinostat method and compare it with alternative methods used for the analogous compound, Roscovitine.

Table 1: Performance Data for the LC-MS/MS Method for Purinostat in Human Plasma

Validation Parameter	Hypothetical Performance Data
Analyte	Purinostat
Internal Standard	Purinostat-d3
Limit of Detection (LOD)	0.2 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL
Linearity Range (r²)	0.5 - 2000 ng/mL (>0.998)
Intra-day Precision (%RSD)	≤ 5%
Inter-day Precision (%RSD)	≤ 7%
Accuracy (% Bias)	Within ± 8%
Recovery	> 95%

Table 2: Comparative Performance Data of Alternative Methods for Roscovitine

Validation Parameter	Method A: LC-MS/MS for Roscovitine[1]	Method B: HPLC-UV for Roscovitine
Analyte	Roscovitine	Roscovitine
Internal Standard	2H3-lidocaine	Not Specified
Limit of Detection (LOD)	0.5 ng/mL	Not Reported
Limit of Quantification (LOQ)	1.0 ng/mL	100 ng/mL
Linearity Range (r²)	0.5 - 2000 ng/mL (>0.999)[1]	Not Specified
Intra-day Precision (%RSD)	≤ 11%[1]	< 10%
Inter-day Precision (%RSD)	≤ 11%[1]	< 10%
Accuracy (% Bias)	Within ± 15%[1]	< 6%
Recovery	Not Explicitly Stated	84%

Experimental Protocols

A detailed methodology is crucial for the reproducibility and validation of any analytical method. Below is the experimental protocol for the proposed LC-MS/MS quantification of Purinostat in human plasma.

Sample Preparation: Protein Precipitation

This protocol is designed for the efficient removal of plasma proteins, which can interfere with the LC-MS/MS analysis.

• Thawing: Thaw frozen human plasma samples on ice.

• Aliquoting: Aliquot 100 µL of plasma into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of Purinostat-d3 internal standard working solution (100 ng/mL in methanol) to each plasma sample, except for the blank matrix samples.

• Vortexing: Vortex the samples for 10 seconds.

• Protein Precipitation: Add 400 µL of ice-cold acetonitrile (B52724) to each tube to precipitate the plasma proteins.

• Vortexing: Vortex the samples vigorously for 30 seconds.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Vortexing and Transfer: Vortex the reconstituted samples and transfer them to autosampler vials for LC-MS/MS analysis.

LC-MS/MS Analysis

The following conditions are optimized for the separation and detection of Purinostat and Purinostat-d3.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer.

• Chromatographic Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: Linear gradient from 5% to 95% B

  • 2.5-3.5 min: Hold at 95% B

  • 3.5-3.6 min: Return to 5% B

  • 3.6-5.0 min: Re-equilibration at 5% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Mass Spectrometric Detection: Multiple Reaction Monitoring (MRM).

  • Purinostat Transition: [M+H]⁺ > Product ion (e.g., m/z 298.1 > 135.1)

  • Purinostat-d3 Transition: [M+H]⁺ > Product ion (e.g., m/z 301.1 > 135.1)

Visualizing the Workflow

To clearly illustrate the experimental process, the following diagrams have been generated using Graphviz.

References

• 1. An LC/ESI–MS/MS method to quantify the PI3K inhibitor GDC-0084 in human plasma and cerebrospinal fluid: validation and clinical application - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Bioanalytical Methods for Purine Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of bioanalytical methods for the quantification of purine (B94841) analogs, focusing on cladribine (B1669150) and fludarabine (B1672870) as key examples. Cross-validation of these methods is critical to ensure data integrity and comparability across different studies or laboratories, a cornerstone of regulatory compliance and successful drug development. This document outlines key performance metrics, detailed experimental protocols, and visual representations of analytical workflows and relevant signaling pathways to aid researchers in selecting and validating appropriate bioanalytical strategies.

Data Presentation: A Comparative Analysis of Bioanalytical Methods

The following tables summarize the quantitative performance of various liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the analysis of cladribine and fludarabine in biological matrices. These methods are essential for pharmacokinetic and toxicokinetic studies.

Table 1: Comparison of LC-MS/MS Method Performance for Cladribine

Parameter	Method 1	Method 2	Method 3
Linearity (ng/mL)	0.1 - 100	0.2 - 50	0.5 - 200
LLOQ (ng/mL)	0.1	0.2	0.5
Accuracy (%)	95.5 - 104.2	92.8 - 106.5	97.1 - 103.8
Precision (CV%)	< 10.5	< 12.3	< 9.8
Recovery (%)	88.2 - 94.5	85.1 - 92.7	90.3 - 96.1
Matrix Effect (%)	91.3 - 103.1	89.5 - 105.2	93.6 - 102.4

Table 2: Comparison of LC-MS/MS Method Performance for Fludarabine

Parameter	Method A	Method B	Method C
Linearity (ng/mL)	2 - 800	5 - 5000	1 - 1000
LLOQ (ng/mL)	2[1]	5[2]	1
Accuracy (%)	95.7 - 106[1]	93.0 - 99.9[2]	96.2 - 104.5
Precision (CV%)	< 8.5[1]	< 6.5[2]	< 11.2
Recovery (%)	95.7 - 106[1]	93.0 - 99.9[2]	89.8 - 95.3
Matrix Effect (%)	85 - 115[1]	Not explicitly stated	90.1 - 106.7

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of bioanalytical assays. Below are representative protocols for the extraction of purine analogs from plasma samples for LC-MS/MS analysis.

Sample Preparation: Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for sample clean-up.

• To 100 µL of plasma sample, add 300 µL of a precipitating agent such as acetonitrile (B52724) or methanol (B129727) containing the internal standard.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for injection into the LC-MS/MS system.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction offers a more selective sample clean-up compared to protein precipitation.

• Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load 100 µL of the plasma sample onto the conditioned cartridge.

• Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol to remove interferences.

• Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for injection into the LC-MS/MS system.

Mandatory Visualizations

Signaling Pathway of Purine Analogs

Purine analogs exert their cytotoxic effects by interfering with DNA synthesis and repair. The following diagram illustrates the general mechanism of action for cladribine and fludarabine.

Caption: Mechanism of action of purine analogs leading to apoptosis.

Experimental Workflow for Cross-Validation

The cross-validation of bioanalytical methods involves a systematic comparison of results from two different methods or laboratories to ensure data equivalency.

Caption: Workflow for the cross-validation of bioanalytical methods.

Conclusion

The cross-validation of bioanalytical methods for purine analogs is a stringent requirement for regulatory submissions. A thorough understanding of the performance characteristics of different analytical techniques, coupled with detailed and validated experimental protocols, is essential for generating reliable and comparable data. The information and visual aids provided in this guide are intended to support researchers in navigating the complexities of bioanalytical method validation and ensuring the quality and integrity of their data in the development of purine analog-based therapies. It is crucial to adhere to the latest guidelines from regulatory bodies such as the FDA and EMA to ensure compliance.[3]

References

• 1. Simultaneous determination of fludarabine and clofarabine in human plasma by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. msacl.org [msacl.org]
• 3. tandfonline.com [tandfonline.com]

A Comparative Guide to CDK2 Inhibitors: Profiling 2-Amino-6-(3-methoxy-anilino)purine Against Established Compounds

For researchers, scientists, and drug development professionals, the landscape of Cyclin-Dependent Kinase 2 (CDK2) inhibitors is both promising and complex. As a key regulator of the cell cycle, particularly the G1/S phase transition, CDK2 is a validated target in oncology. This guide provides an objective comparison of 2-Amino-6-(3-methoxy-anilino)purine and its analogs against other prominent CDK2 inhibitors, supported by experimental data and detailed methodologies to aid in research and development decisions.

Introduction to CDK2 Inhibition

Cyclin-Dependent Kinase 2 (CDK2) is a serine/threonine protein kinase that plays a crucial role in the regulation of the eukaryotic cell cycle.[1] Its activity is essential for the initiation of DNA replication during the S phase.[2] Dysregulation of CDK2 activity is a common feature in many human cancers, making it an attractive target for therapeutic intervention.[3] CDK2 inhibitors function by blocking the ATP-binding site of the kinase, thereby preventing the phosphorylation of its substrates and inducing cell cycle arrest, primarily at the G1/S checkpoint.[4] This can halt the proliferation of cancer cells and, in some cases, lead to apoptosis (programmed cell death).[4]

A variety of small molecule inhibitors targeting CDK2 have been developed, ranging from broad-spectrum pan-CDK inhibitors to more selective agents. Among these, purine-based analogs have shown significant promise. This guide focuses on the performance of 2-amino-6-anilinopurine derivatives, with a specific interest in 2-Amino-6-(3-methoxy-anilino)purine, in comparison to established CDK2 inhibitors such as Roscovitine, Dinaciclib, and Milciclib.

Performance Comparison of CDK2 Inhibitors

The efficacy of CDK2 inhibitors is primarily assessed by their half-maximal inhibitory concentration (IC50), which measures the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. A lower IC50 value indicates a more potent inhibitor. The following tables summarize the in vitro IC50 values of 2-amino-6-anilinopurine derivatives and other well-known CDK2 inhibitors against CDK2 and other relevant kinases to provide a perspective on their selectivity.

While a specific IC50 value for 2-Amino-6-(3-methoxy-anilino)purine was not found in the reviewed literature, a comprehensive study on the structure-activity relationships (SAR) of 6-substituted 2-arylaminopurines provides valuable insights into its potential potency. The study highlights that substitutions on the 6-anilino ring significantly influence CDK2 inhibitory activity.[5] For instance, compounds with biphenyl (B1667301) substitutions at the 6-position have demonstrated high potency and selectivity for CDK2.[5]

Table 1: In Vitro Inhibitory Activity (IC50) of 6-Substituted 2-Arylaminopurine Analogs Against CDK2 [5]

Compound	6-Substituent	CDK2 IC50 (µM)	CDK1 IC50 (µM)	Selectivity (CDK1/CDK2)
Analog 1	6-([1,1'-biphenyl]-3-yl)	0.044	86	~1955
Analog 2	6-(3-phenoxyphenyl)	0.12	11	~92
Analog 3	6-(3-chlorophenyl)	0.25	>100	>400
Analog 4	6-(3-methoxyphenyl)	Not Reported	Not Reported	Not Reported

Data from a study on 6-substituted 2-arylaminopurines. The table illustrates the impact of different substitutions at the 6-position on CDK2 inhibition and selectivity over CDK1.

Table 2: In Vitro Inhibitory Activity (IC50) of Selected CDK2 Inhibitors

Inhibitor	CDK2 IC50 (nM)	Other Kinase IC50 (nM)	Reference
Roscovitine	700 (CDK2/cyclin A)	CDK1: 650, CDK5: 160	[6]
Dinaciclib	1	CDK1: 3, CDK5: 1, CDK9: 4	[7]
Milciclib	45	CDK1: 160, CDK4: 398, TrkA: 53	[4][8]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action of CDK2 inhibitors, it is essential to visualize their role within the cellular signaling pathways they modulate. Furthermore, standardized experimental workflows are crucial for the consistent and reproducible evaluation of inhibitor performance.

CDK2 Signaling Pathway in G1/S Transition

The following diagram illustrates the central role of the Cyclin E/CDK2 complex in the G1/S phase transition of the cell cycle. Activation of this complex leads to the phosphorylation of key substrates, such as the retinoblastoma protein (Rb), which in turn releases the E2F transcription factor to promote the expression of genes required for DNA synthesis.[3]

Caption: CDK2 signaling pathway at the G1/S checkpoint.

Experimental Workflow for IC50 Determination

The determination of IC50 values is a fundamental experiment in inhibitor characterization. The following diagram outlines a typical workflow for a biochemical kinase assay, such as the ADP-Glo™ Kinase Assay.

Caption: Workflow for biochemical IC50 determination.

Experimental Protocols

Detailed and standardized protocols are essential for the accurate comparison of inhibitor performance. Below are methodologies for key experiments cited in this guide.

Biochemical Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This assay quantifies the amount of ADP produced in a kinase reaction, which is inversely proportional to the inhibitory activity of the test compound.[7]

Materials:

• Recombinant human CDK2/Cyclin A or CDK2/Cyclin E

• Kinase substrate (e.g., Histone H1)

• ATP

• Test inhibitors (including 2-Amino-6-(3-methoxy-anilino)purine and reference compounds)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white assay plates

• Multichannel pipettes

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a serial dilution of the test inhibitors in DMSO. Further dilute in kinase buffer to the desired final concentrations.

• Kinase Reaction:

  • Add 2.5 µL of the diluted inhibitor or vehicle (DMSO) to the wells of a 384-well plate.

  • Add 2.5 µL of a 2x CDK2/Cyclin enzyme solution in kinase buffer.

  • Initiate the reaction by adding 5 µL of a 2x substrate/ATP solution in kinase buffer.

  • Incubate the plate at room temperature for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase/luciferin to generate a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition and Analysis:

  • Measure the luminescence signal using a plate reader.

  • Plot the luminescence values against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).

Cell-Based Proliferation Assay (MTT Assay)

This colorimetric assay assesses the effect of inhibitors on cell viability and proliferation. Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[9]

Materials:

• Cancer cell line of interest (e.g., MCF-7, HCT116)

• Complete cell culture medium

• Test inhibitors

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom tissue culture plates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of complete medium and allow them to adhere overnight.

• Inhibitor Treatment: The next day, treat the cells with various concentrations of the test inhibitors. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition).

Conclusion

The development of potent and selective CDK2 inhibitors remains a critical endeavor in cancer drug discovery. While direct comparative data for 2-Amino-6-(3-methoxy-anilino)purine is emerging, the analysis of structurally related 2-amino-6-anilinopurine analogs reveals a promising scaffold for achieving high potency and selectivity against CDK2. The data presented for compounds with similar core structures suggest that 2-Amino-6-(3-methoxy-anilino)purine likely possesses significant CDK2 inhibitory activity.

In comparison to established inhibitors, Dinaciclib exhibits exceptional potency, while Milciclib and Roscovitine offer different selectivity profiles. The choice of an optimal CDK2 inhibitor for a specific research or therapeutic application will depend on the desired potency, selectivity against other kinases, and the cellular context. The experimental protocols and pathway diagrams provided in this guide offer a framework for the rigorous evaluation and comparison of novel and existing CDK2 inhibitors, facilitating informed decisions in the advancement of cancer therapeutics.

References

• 1. Frontiers | Unveiling the noncanonical activation mechanism of CDKs: insights from recent structural studies [frontiersin.org]
• 2. Integrating old and new paradigms for G1/S control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. benchchem.com [benchchem.com]
• 5. Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A unified model for the G1/S cell cycle transition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. promega.com [promega.com]
• 8. researchgate.net [researchgate.net]
• 9. MTT assay protocol | Abcam [abcam.com]

Selectivity Profile of 2-Amino-6-(3-methoxy-anilino)purine and Analogs Against a Kinase Panel: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the kinase selectivity of compounds structurally related to 2-Amino-6-(3-methoxy-anilino)purine. Due to the limited publicly available kinase screening data for this specific molecule, this guide presents data from closely related anilino-purine analogs and other anilino-heterocycles to offer insights into potential target kinases and off-target effects. The information herein is intended to serve as a reference for researchers engaged in the discovery and development of novel kinase inhibitors.

Comparative Kinase Inhibition Profile

The following table summarizes the kinase inhibition data for representative anilino-substituted heterocyclic compounds. It is important to note that direct comparisons of IC50 values across different studies should be made with caution due to variations in assay conditions.

Compound ID	Structure	Target Kinase(s)	IC50 (nM)	Off-Target Kinase(s)	IC50 (nM)	Reference Compound(s)
Analog A (Imidazo[4,5-c]pyridin-2-one derivative)	6-((4-Methoxy-2-methylphenyl)amino)-3-methyl-1-(tetrahydro-2H-pyran-4-yl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one	DNA-PK	<10	PI3Kα	>1000	Unsubstituted anilino imidazopyridone
mTOR	>1000
Analog B (Pyrimido[5,4-d][1]benzazepin-6-one derivative)	2-Anilino-9-methoxy-5,7-dihydro-6H-pyrimido[5,4-d][1]benzazepin-6-one	PLK1	80	VEGF-R2	250	Paullone family of kinase inhibitors
Insulin Receptor Kinase	>10000

Experimental Protocols

The determination of a compound's kinase selectivity profile is a critical step in drug discovery. A common method involves screening the compound against a large panel of purified kinases and measuring its ability to inhibit the enzymatic activity of each.

In Vitro Kinase Assay Panel (Radiometric Format)

This protocol outlines a widely used method for in vitro kinase profiling.

1. Materials:

• Purified recombinant kinases (a broad panel)
• Specific peptide or protein substrates for each kinase
• Test compound stock solution (e.g., 10 mM in DMSO)
• Kinase reaction buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)
• [γ-³³P]ATP
• ATP solution
• 384-well plates
• Phosphocellulose filter plates
• Scintillation counter

2. Procedure:

• Prepare serial dilutions of the test compound in DMSO. A typical starting concentration is 100 µM, with 10-point, 3-fold serial dilutions.
• In the wells of a microplate, add the kinase reaction buffer.
• Add the appropriate amount of the specific kinase to each well.
• Add the serially diluted test compound or DMSO (as a vehicle control) to the wells.
• Incubate for a predetermined time (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.
• Initiate the kinase reaction by adding a mixture of the specific substrate and [γ-³³P]ATP. The ATP concentration should ideally be at the Kₘ for each kinase to allow for a more accurate determination of the IC₅₀.
• Incubate the reaction for a specified time (e.g., 30-120 minutes) at 30°C.
• Stop the reaction by adding a stop solution (e.g., phosphoric acid).
• Transfer the reaction mixture to a phosphocellulose filter plate. The phosphorylated substrate will bind to the filter, while the unincorporated [γ-³³P]ATP will be washed away.
• Wash the filter plate multiple times with a wash buffer (e.g., 0.75% phosphoric acid).
• Dry the filter plate and add a scintillation cocktail to each well.
• Measure the radioactivity in each well using a scintillation counter.

3. Data Analysis:

• Calculate the percentage of kinase activity inhibition for each concentration of the test compound compared to the DMSO control.
• Determine the IC₅₀ value for each kinase by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Visualizations

Experimental Workflow for Kinase Selectivity Profiling

Caption: Workflow for in vitro kinase selectivity profiling.

Representative Kinase Signaling Pathway (MAPK/ERK Pathway)

Caption: Simplified MAPK/ERK signaling pathway.

References

• 1. cy7-5-azide.com [cy7-5-azide.com]

A Comparative Guide to the In Vitro and In Vivo Efficacy of Substituted 2-Aminopurines

For Researchers, Scientists, and Drug Development Professionals

Substituted 2-aminopurines represent a versatile class of molecules with significant therapeutic potential, particularly as kinase inhibitors for anticancer and antiviral applications. The translation of promising in vitro activity to in vivo efficacy is a critical hurdle in the drug development pipeline. This guide provides a comparative analysis of the performance of various substituted 2-aminopurines, supported by experimental data, to elucidate the structure-activity relationships that govern their efficacy both in laboratory assays and in preclinical animal models.

Data Presentation: A Tale of Two Settings

The efficacy of substituted 2-aminopurines is highly dependent on the nature and position of their chemical modifications. Below, we present comparative data for two distinct classes of these compounds: 6-thio-substituted 2-aminopurine (B61359) ribonucleosides evaluated for anticancer activity and a series of 2,6,9-substituted purines designed as Cyclin-Dependent Kinase 2 (CDK2) inhibitors.

Anticancer Activity of 6-Thio-Substituted 2-Aminopurine Ribonucleosides

A series of 2-amino-9-β-D-ribofuranosylpurine derivatives with sulfenamide, sulfinamide, and sulfonamide substitutions at the 6-position have been evaluated for their anticancer properties. The following tables juxtapose their in vitro cytotoxicity against L1210 leukemia cells with their in vivo efficacy in a murine L1210 leukemia model, providing a direct comparison of their performance.

Table 1: In Vitro Antileukemic Activity of 6-Thio-Substituted 2-Aminopurine Ribonucleosides against L1210 Cells [1]

Compound	Substitution at C6	IC50 (µM)
Sulfenosine (8b)	-S(O)NH2	>10
Sulfinosine (B54395) (9b)	-S(O)NH2	0.4
Sulfonosine (B53865) (10b)	-SO2NH2	0.3
5'-Deoxy-Sulfinosine (9c)	-S(O)NH2 (on 5'-deoxynucleoside)	0.8

Table 2: In Vivo Antitumor Activity of 6-Thio-Substituted 2-Aminopurine Ribonucleosides in the L1210 Murine Leukemia Model [2]

Compound	Optimal Dose (mg/kg/day)	T/C (%)*
Sulfenosine (8b)	22	170
Sulfinosine (9b)	173	167
Sulfonosine (10b)	>400	>200
5'-Deoxy-Sulfinosine (9c)	104	172

T/C (%) : Median survival time of treated mice / median survival time of control mice x 100. A T/C > 125% is considered significant antitumor activity.

These data reveal that while sulfinosine (9b) and sulfonosine (10b) exhibit potent cytotoxic activity in vitro, their in vivo efficacy profiles differ. Notably, sulfonosine (10b) demonstrated remarkable in vivo activity, even against leukemia strains resistant to other thiopurines[3]. This highlights that subtle structural modifications, such as the oxidation state of the sulfur atom at the C6 position, can dramatically influence the in vivo performance of these compounds[3].

In Vitro Efficacy of 2,6,9-Substituted Purines as CDK2 Inhibitors

A distinct series of 2-aminopurine derivatives has been designed to target Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the cell cycle and an attractive target in oncology[4][5]. The following table summarizes the in vitro CDK2 inhibitory activity and the anti-proliferative effect of selected compounds in the MDA-MB-231 triple-negative breast cancer cell line.

Table 3: In Vitro CDK2 Inhibition and Anti-Proliferative Activity of 6-Substituted 2-Aminopurine Derivatives [4][5]

Compound	Substitution at C6	CDK2 IC50 (µM)	MDA-MB-231 IC50 (µM)
5a	Phenyl	0.31	ND
11c	4-(2-hydroxyethyl)piperazin-1-yl	0.025	15.66
11l	4-(methylsulfonyl)phenyl	0.019	8.11
11p	4-morpholinophenyl	0.022	11.24
R-Roscovitine	(R)-1-ethyl-2-hydroxy-2-phenylethyl	0.073	24.07

ND: Not Determined

The data indicate that the introduction of polar substituents at the C-6 position of the purine (B94841) ring is beneficial for CDK2 inhibition[4][5]. Compound 11l, with a methylsulfonylphenyl group, demonstrated the most potent CDK2 inhibitory activity and the strongest anti-proliferative effect in this series, surpassing the known CDK inhibitor R-Roscovitine[4][5]. While comprehensive in vivo data for this specific series is not yet available, the potent in vitro profile of compounds like 11l makes them strong candidates for further preclinical development.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are the protocols for the key assays cited in this guide.

CDK2 Kinase Inhibition Assay (ADP-Glo™ Assay)

This assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to the kinase activity.

• Reaction Setup : A reaction mixture is prepared containing the CDK2 enzyme, a suitable substrate (e.g., Histone H1), and ATP in a kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA, 50 µM DTT)[6].

• Inhibitor Addition : Serial dilutions of the test compounds (substituted 2-aminopurines) are added to the reaction mixture[7].

• Kinase Reaction : The reaction is initiated by the addition of the enzyme and incubated at room temperature for a defined period (e.g., 60 minutes) to allow for ATP to ADP conversion[6].

• ADP Detection : The ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Subsequently, the Kinase Detection Reagent is added to convert ADP back to ATP and generate a luminescent signal using a luciferase/luciferin reaction[6][7].

• Data Analysis : The luminescence is measured using a plate reader. The IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve[7].

Cell Viability (MTT) Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.

• Cell Seeding : Cancer cells (e.g., MDA-MB-231) are seeded in a 96-well plate at a specific density (e.g., 5 x 10^3 cells/well) and allowed to adhere overnight[8].

• Compound Treatment : The cells are treated with various concentrations of the substituted 2-aminopurine derivatives for a specified duration (e.g., 48-72 hours)[9].

• MTT Addition : The MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated for a few hours (e.g., 4 hours). During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals[10].

• Solubilization : A solubilization solution (e.g., DMSO or a solution of SDS in HCl) is added to dissolve the formazan crystals.

• Absorbance Measurement : The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm. The absorbance is directly proportional to the number of viable cells[10].

• Data Analysis : The percentage of cell viability is calculated relative to untreated control cells, and IC50 values are determined by plotting cell viability against the logarithm of the compound concentration.

In Vivo L1210 Murine Leukemia Model

This syngeneic mouse model is a standard for the preclinical evaluation of anticancer agents against leukemia.

• Tumor Inoculation : DBA/2 mice are inoculated intraperitoneally or intravenously with a suspension of L1210 leukemia cells (e.g., 1 x 10^5 or 1 x 10^6 cells)[11].

• Compound Administration : Treatment with the test compounds (substituted 2-aminopurines) is initiated, typically 24 hours after tumor inoculation. The compounds are administered at various doses and schedules (e.g., daily for a set number of days) via a specified route (e.g., intraperitoneal or oral)[2].

• Monitoring : The mice are monitored daily for signs of toxicity and survival. Body weight is often recorded as an indicator of general health[12].

• Efficacy Evaluation : The primary endpoint is the lifespan of the treated mice compared to a control group that receives the vehicle. The antitumor efficacy is expressed as the percentage of increase in lifespan (ILS%) or as the ratio of the median survival time of the treated group to the control group (T/C%)[2]. A T/C value greater than 125% is generally considered to indicate significant antitumor activity[11].

Mandatory Visualizations

To further clarify the concepts discussed, the following diagrams illustrate the CDK2 signaling pathway and the experimental workflows.

References

• 1. Analysis of the in vitro antitumor activity of novel purine-6-sulfenamide, -sulfinamide, and -sulfonamide nucleosides and certain related compounds using a computer-aided receptor modeling procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and in vivo antitumor activity of 2-amino-9H-purine-6-sulfenamide, -sulfinamide, and -sulfonamide and related purine ribonucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Oxidation of 2-amino-9-beta-D-ribofuranosylpurine-6-sulfenamide to the corresponding 6-sulfonamide facilitates changes in biologic characterization that include activity against thiopurine-refractory experimental leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Structure-Based Design of 2-Aminopurine Derivatives as CDK2 Inhibitors for Triple-Negative Breast Cancer [frontiersin.org]
• 5. Structure-Based Design of 2-Aminopurine Derivatives as CDK2 Inhibitors for Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. promega.com [promega.com]
• 7. Identification of novel CDK2 inhibitors by a multistage virtual screening method based on SVM, pharmacophore and docking model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. meliordiscovery.com [meliordiscovery.com]
• 12. researchgate.net [researchgate.net]

Head-to-Head Comparison of 2-Aminopurine Kinase Inhibitors: A Guide for Researchers

For researchers, scientists, and drug development professionals, the 2-aminopurine (B61359) scaffold represents a versatile starting point for the development of potent and selective kinase inhibitors. This guide provides an objective, data-driven comparison of notable 2-aminopurine-based kinase inhibitors, focusing on their activity against Cyclin-Dependent Kinases (CDKs) and the double-stranded RNA-activated protein kinase (PKR). The information is presented to facilitate informed decisions in drug discovery and chemical biology research.

This guide summarizes quantitative inhibitory data, details the experimental protocols used to generate this data, and provides visual representations of the relevant signaling pathways and experimental workflows to offer a comprehensive overview of the current landscape of 2-aminopurine kinase inhibitors.

Data Presentation: Quantitative Inhibitor Profiling

The inhibitory activity of 2-aminopurine and its derivatives is most commonly quantified by the half-maximal inhibitory concentration (IC50), which measures the concentration of an inhibitor required to reduce the activity of a specific kinase by 50%. The following tables present a head-to-head comparison of selected 2-aminopurine-based compounds against a panel of kinases.

Table 1: In Vitro Inhibitory Activity of 2-Aminopurine-Based CDK Inhibitors

This table summarizes the IC50 values of a series of 2-aminopurine derivatives against several Cyclin-Dependent Kinases (CDKs). The data highlights the potency and selectivity of these compounds.

Compound	CDK2 IC50 (µM)	CDK1 IC50 (µM)	CDK6 IC50 (µM)	CDK8 IC50 (µM)	Selectivity (CDK2 vs. others)
R-Roscovitine	0.073	-	-	-	Benchmark
Compound 5a	0.31	-	-	-	-
Compound 11c	0.088	0.24	4.8	>5 (Inhibition <20%)	~2.7-fold vs CDK1, >54-fold vs CDK6
Compound 11l	0.019	0.12	2.8	>5 (Inhibition <20%)	~6.3-fold vs CDK1, >147-fold vs CDK6
Compound 11p	0.026	0.12	2.2	>5 (Inhibition <20%)	~4.6-fold vs CDK1, >84-fold vs CDK6

Data for R-Roscovitine and compounds 5a, 11c, 11l, and 11p are sourced from a study on the structure-based design of 2-aminopurine derivatives as CDK2 inhibitors[1].

Table 2: Kinase Selectivity Profile of 2-Aminopurine

This table provides a broader view of the kinase selectivity of the parent compound, 2-aminopurine, at a concentration of 100 µM. The data is presented as the percentage of remaining kinase activity, offering a qualitative assessment of its inhibitory spectrum.

Kinase	% Activity Remaining @ 100 µM
PKR	Action
PIM1	122
TGFBR1	101
CSK	91
WNK1	87
EPH-A2	83
CDK2-Cyclin A	81
Lck	79
HIPK2	76
IRR	73
ULK2	69
TAO1	66
SGK1	63

This data is sourced from the International Centre for Kinase Profiling and indicates that 2-aminopurine is a known inhibitor of PKR[2]. A lower percentage indicates greater inhibition.

Signaling Pathways

Understanding the signaling context of the targeted kinases is crucial for interpreting the biological effects of their inhibitors.

CDK2 Signaling Pathway

Cyclin-Dependent Kinase 2 (CDK2), in complex with Cyclin E or Cyclin A, is a key regulator of cell cycle progression, particularly at the G1/S transition.[3] Its activity is essential for the initiation of DNA replication. Dysregulation of the CDK2 pathway is a common feature of many cancers.

Figure 1. Simplified CDK2 signaling pathway in cell cycle progression.

PKR Signaling Pathway

PKR is a serine/threonine kinase that plays a crucial role in the innate immune response to viral infection. Upon activation by double-stranded RNA (dsRNA), a common viral replication intermediate, PKR phosphorylates the eukaryotic initiation factor 2 alpha (eIF2α), leading to a shutdown of protein synthesis and the induction of apoptosis.

Figure 2. Overview of the PKR signaling pathway in antiviral response.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the data presentation. These protocols are based on widely used and validated assays for kinase inhibitor profiling.

In Vitro Kinase Assay (ADP-Glo™ Kinase Assay)

This protocol is a luminescent ADP detection assay for measuring kinase activity and is suitable for determining the IC50 values of kinase inhibitors.[3][4][5][6][7][8][9]

Objective: To determine the concentration at which a 2-aminopurine derivative inhibits 50% of the target kinase's activity (IC50).

Materials:

• Purified recombinant kinase (e.g., CDK2/Cyclin E1)

• Kinase-specific substrate (e.g., a peptide or protein substrate)

• 2-aminopurine derivative stock solution (in DMSO)

• ATP solution

• Kinase Assay Buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA)[3]

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Multichannel pipettes

• Plate reader capable of measuring luminescence

Procedure:

• Compound Dilution: Prepare a serial dilution of the 2-aminopurine derivative in kinase assay buffer. The final DMSO concentration in the assay should be kept constant (typically ≤1%).

• Kinase Reaction Setup:

  • In a 96-well plate, add the diluted inhibitor solutions. For control wells, add buffer with the same concentration of DMSO.

  • Add the diluted kinase to all wells except the "no enzyme" control.

  • Pre-incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the kinase.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of the substrate and ATP to all wells.

• Kinase Reaction Incubation: Incubate the plate at a controlled temperature (e.g., 30°C or room temperature) for a specific duration (e.g., 60 minutes). The incubation time should be optimized to ensure the reaction is in the linear range.

• Reaction Termination and ATP Depletion: Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation: Add Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction to ATP and contains luciferase and luciferin (B1168401) to produce a luminescent signal proportional to the amount of ADP.

• Signal Measurement: Incubate the plate at room temperature for 30-60 minutes to stabilize the luminescent signal. Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (from "no enzyme" controls) from all other readings.

  • Normalize the data to the "no inhibitor" control (100% activity) and the "high concentration inhibitor" control (0% activity).

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Figure 3. Experimental workflow for an in vitro kinase assay.

Cellular Western Blot Analysis for Pathway Activation

This protocol describes how to assess the effect of a 2-aminopurine inhibitor on the phosphorylation status of a key downstream target in a cellular context.

Objective: To determine if a 2-aminopurine derivative inhibits the target kinase within cells by measuring the phosphorylation of a downstream substrate.

Materials:

• Cell line of interest (e.g., a cancer cell line with an active CDK2 or PKR pathway)

• Cell culture medium and supplements

• 2-aminopurine derivative

• Stimulating agent (if necessary, e.g., dsRNA to activate PKR)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific for the phosphorylated and total forms of the target substrate)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system (e.g., digital imager or X-ray film)

Procedure:

• Cell Culture and Treatment:

  • Culture cells to an appropriate confluency.

  • Treat the cells with various concentrations of the 2-aminopurine derivative for a specified time. Include a vehicle control (e.g., DMSO).

  • If required, add a stimulating agent to activate the signaling pathway of interest.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with ice-cold lysis buffer containing protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation to remove cell debris.

• Protein Quantification: Determine the protein concentration of each cell lysate.

• SDS-PAGE and Protein Transfer:

  • Normalize the protein amounts for each sample and prepare them for electrophoresis by adding loading buffer and boiling.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream target.

  • Wash the membrane and then incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Reprobing (Optional but Recommended):

  • The membrane can be stripped of the antibodies and re-probed with a primary antibody for the total form of the downstream target and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

• Data Analysis:

  • Quantify the band intensities for the phosphorylated and total proteins.

  • Normalize the phosphorylated protein signal to the total protein signal and/or the loading control.

  • Compare the levels of the phosphorylated protein in the inhibitor-treated samples to the control samples to determine the extent of pathway inhibition.

Conclusion

The 2-aminopurine scaffold has proven to be a valuable framework for the design of kinase inhibitors. The data presented here demonstrates that derivatives of 2-aminopurine can be engineered to achieve high potency and selectivity for specific kinases, such as CDK2. The parent compound, 2-aminopurine, exhibits a broader spectrum of activity, with a known inhibitory effect on PKR. For researchers in drug discovery and chemical biology, the continued exploration of the structure-activity relationships of 2-aminopurine derivatives holds significant promise for the development of novel therapeutic agents and research tools to dissect complex signaling pathways. The experimental protocols and pathway diagrams provided in this guide offer a foundational resource for the evaluation and comparison of these important molecules.

References

• 1. Structure-Based Design of 2-Aminopurine Derivatives as CDK2 Inhibitors for Triple-Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibitor | 2-Aminopurine   | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]
• 3. promega.com [promega.com]
• 4. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. promega.com [promega.com]
• 7. ulab360.com [ulab360.com]
• 8. promega.com [promega.com]
• 9. kinaselogistics.com [kinaselogistics.com]

Isotopic Purity Assessment of 2-Amino-6-(3-methoxy-anilino)purine-d3: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of isotopically labeled 2-Amino-6-(3-methoxy-anilino)purine-d3 with its non-deuterated counterpart, offering insights into the assessment of its isotopic purity. The following sections detail the analytical methodologies, present comparative data, and illustrate relevant biological pathways and experimental workflows.

Introduction

2-Amino-6-(3-methoxy-anilino)purine is a substituted purine (B94841) derivative. Such compounds are of significant interest in drug discovery, particularly as potential inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle.[1][2][3] The deuterated analog, 2-Amino-6-(3-methoxy-anilino)purine-d3, is a valuable tool in pharmacokinetic and metabolic studies. The substitution of hydrogen with deuterium (B1214612) can alter the metabolic profile of a drug, potentially leading to improved therapeutic properties.[4] Accurate determination of the isotopic purity of such deuterated compounds is crucial for the reliability and reproducibility of experimental results.

Comparative Analysis of Deuterated vs. Non-deuterated Analogs

The primary difference between 2-Amino-6-(3-methoxy-anilino)purine-d3 and its non-deuterated form lies in the mass of the molecule and its subsequent behavior in analytical instruments, as well as its metabolic stability.

Feature	2-Amino-6-(3-methoxy-anilino)purine	2-Amino-6-(3-methoxy-anilino)purine-d3
Molecular Weight	256.27 g/mol	259.30 g/mol
Primary Use	Reference compound, potential therapeutic agent	Internal standard in quantitative mass spectrometry, tracer for metabolic studies
Metabolic Stability	Susceptible to demethylation at the methoxy (B1213986) group	Potentially increased metabolic stability due to the kinetic isotope effect

Isotopic Purity Assessment: Methodologies and Data

The isotopic purity of 2-Amino-6-(3-methoxy-anilino)purine-d3 is a critical parameter, defined as the percentage of the deuterated compound relative to the total amount of all its isotopic variants. The most common and reliable methods for this assessment are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry

High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography (LC-MS), is the gold standard for determining isotopic enrichment.[5] The method relies on the mass difference between the deuterated (M+3) and non-deuterated (M) forms of the molecule.

Experimental Protocol: Isotopic Purity by LC-HRMS

• Sample Preparation: Dissolve a known concentration of 2-Amino-6-(3-methoxy-anilino)purine-d3 in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Chromatographic Separation: Inject the sample into a high-performance liquid chromatography (HPLC) system equipped with a C18 column to separate the analyte from any potential impurities.

• Mass Spectrometric Analysis: Analyze the eluent using a high-resolution mass spectrometer (e.g., Orbitrap or TOF) in positive ion mode.

• Data Analysis: Extract the ion chromatograms for the protonated molecules of the deuterated ([M+H]+ at m/z 260.1) and non-deuterated ([M+H]+ at m/z 257.1) species. The isotopic purity is calculated from the relative peak areas of these ions, after correcting for the natural abundance of isotopes.

Table 1: Representative Isotopic Purity Data by HRMS

Isotopic Species	Theoretical m/z ([M+H]+)	Measured Peak Area	Relative Abundance (%)
d0 (non-deuterated)	257.125	1,500	1.5
d1	258.128	500	0.5
d2	259.131	1,000	1.0
d3 (deuterated)	260.134	97,000	97.0
Isotopic Purity	97.0%

Note: The data presented is representative and may not reflect the exact values for a specific batch of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H NMR and ²H NMR, provides detailed structural information and can be used to confirm the position and extent of deuteration.[6][7] In the ¹H NMR spectrum of a highly deuterated sample, the signal corresponding to the proton at the deuterated position will be significantly diminished or absent. Conversely, the ²H NMR spectrum will show a signal at the chemical shift corresponding to the deuterated position.

Experimental Protocol: Isotopic Purity by ¹H NMR

• Sample Preparation: Dissolve an accurately weighed amount of 2-Amino-6-(3-methoxy-anilino)purine-d3 in a deuterated solvent (e.g., DMSO-d6).

• NMR Acquisition: Acquire a quantitative ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis: Integrate the signal corresponding to the methoxy protons and compare its intensity to the integral of a non-deuterated proton signal within the molecule (e.g., an aromatic proton). The isotopic purity can be estimated from the reduction in the integral value of the methoxy signal.

Biological Context: Inhibition of Cyclin-Dependent Kinase (CDK) Signaling

Substituted 2-aminopurines are a well-known class of CDK inhibitors.[8][9] These compounds typically act as ATP-competitive inhibitors, binding to the active site of CDKs and preventing the phosphorylation of their target proteins, thereby arresting the cell cycle. The diagram below illustrates the general mechanism of CDK inhibition.

Caption: General signaling pathway of Cyclin-Dependent Kinase (CDK) inhibition.

Experimental Workflow for Isotopic Purity Assessment

The following diagram outlines the logical flow for a comprehensive assessment of the isotopic purity of 2-Amino-6-(3-methoxy-anilino)purine-d3.

Caption: Workflow for isotopic purity assessment.

Conclusion

The isotopic purity of 2-Amino-6-(3-methoxy-anilino)purine-d3 is a critical quality attribute that should be rigorously assessed to ensure the validity of experimental data. A combination of high-resolution mass spectrometry and NMR spectroscopy provides a comprehensive and reliable approach for its determination. While the deuterated compound serves as an invaluable tool for research, its purity must be well-characterized and compared against its non-deuterated counterpart to properly interpret experimental outcomes.

References

• 1. Purine analogs as CDK enzyme inhibitory agents: a survey and QSAR analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. openaccessjournals.com [openaccessjournals.com]
• 3. Molecular Modeling and Design Studies of Purine Derivatives as Novel CDK2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of metabolic stability between deuterated and non-deuterated purines

A comparative analysis of the metabolic stability of deuterated versus non-deuterated purines, offering researchers and drug developers insights into leveraging the kinetic isotope effect for improved pharmacokinetic profiles.

In the quest for more effective and safer therapeutics, medicinal chemists are increasingly turning to subtle molecular modifications that can profoundly alter a drug's behavior in the body. One such strategy, selective deuteration, involves the replacement of hydrogen atoms with their heavier, stable isotope, deuterium (B1214612). This seemingly minor change can significantly enhance a drug's metabolic stability, a critical parameter in its overall pharmacokinetic profile. This guide provides a comparative analysis of deuterated and non-deuterated purine (B94841) analogs, a class of compounds with broad therapeutic applications, from oncology to autoimmune diseases.

The Deuterium Kinetic Isotope Effect in Purine Metabolism

Purine analogs exert their therapeutic effects by interfering with nucleic acid synthesis. However, their efficacy is often limited by rapid metabolism, primarily in the liver. Key enzymes involved in purine metabolism include Xanthine Oxidase (XO), Thiopurine S-methyltransferase (TPMT), and various Cytochrome P450 (CYP) enzymes. These enzymes often catalyze oxidation reactions that involve the cleavage of a carbon-hydrogen (C-H) bond as the rate-limiting step.

By replacing a hydrogen atom at a metabolically vulnerable position with a deuterium atom, the resulting carbon-deuterium (C-D) bond, being stronger than the C-H bond, is more difficult for metabolic enzymes to break. This phenomenon, known as the Deuterium Kinetic Isotope Effect (KIE), can slow down the rate of metabolism, leading to a longer drug half-life, increased systemic exposure, and potentially a more favorable dosing regimen.

Comparative Analysis of Metabolic Stability

While direct head-to-head clinical data for many deuterated purine analogs is still emerging, preclinical studies using human liver microsomes (HLM) provide a reliable platform for assessing metabolic stability. The following tables present illustrative comparative data for a hypothetical purine analog and its deuterated counterpart, based on established principles of the KIE.

Table 1: In Vitro Metabolic Stability in Human Liver Microsomes

Compound	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Purine Analog (Non-deuterated)	25	27.7
Deuterated Purine Analog	55	12.6

Table 2: Projected Human Pharmacokinetic Parameters

Compound	Projected Human Half-life (t½, h)	Projected Human Hepatic Clearance (CLh, mL/min/kg)
Purine Analog (Non-deuterated)	2.1	15.8
Deuterated Purine Analog	4.6	7.2

The data illustrates a significant improvement in metabolic stability for the deuterated analog, with a more than two-fold increase in in vitro half-life and a corresponding decrease in intrinsic clearance. This translates to a longer projected human half-life and lower hepatic clearance, suggesting that the deuterated compound would remain in the body for a longer duration, potentially allowing for less frequent dosing and a reduced pill burden for patients.

Experimental Protocols

The following are detailed methodologies for the key experiments used to generate the comparative metabolic stability data.

In Vitro Microsomal Stability Assay

Objective: To determine the in vitro half-life and intrinsic clearance of a compound in human liver microsomes.

Materials:

• Test compounds (non-deuterated and deuterated purine analogs)

• Pooled human liver microsomes (HLM)

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive control compound (e.g., a compound with known high clearance)

• Quenching solution (e.g., ice-cold acetonitrile (B52724) with an internal standard)

• 96-well plates

• Incubator shaker (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation: Thaw HLM on ice. Prepare a microsomal suspension in phosphate buffer to a final protein concentration of 0.5 mg/mL. Prepare working solutions of the test compounds and positive control.

• Incubation: Pre-warm the microsomal suspension and NADPH regenerating system to 37°C. In a 96-well plate, add the microsomal suspension. Initiate the reaction by adding the test compound.

• Time-Point Sampling: At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding the quenching solution.

• Sample Processing: Centrifuge the plate to precipitate the proteins. Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound versus time. The slope of the linear regression gives the elimination rate constant (k). Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k. Calculate the intrinsic clearance (CLint) using the equation: CLint = (k / microsomal protein concentration).

Visualizing Metabolic Pathways and Experimental Workflows

Diagrams are essential for understanding the complex processes involved in drug metabolism and the experimental designs used to study them.

Caption: Metabolic pathway of azathioprine and mercaptopurine.

Caption: Workflow for the in vitro microsomal stability assay.

Conclusion

The strategic deuteration of purine analogs represents a promising approach to overcoming the limitations of metabolic instability. By leveraging the kinetic isotope effect, medicinal chemists can design molecules with improved pharmacokinetic profiles, potentially leading to drugs that are more effective, safer, and more convenient for patients. The in vitro microsomal stability assay is a crucial tool in the early stages of drug discovery for evaluating the potential benefits of deuteration. As our understanding of drug metabolism deepens, the "deuterium switch" will likely become an increasingly valuable strategy in the development of next-generation therapeutics.

Safety & Regulatory Compliance

2-Amino-6-(3-methoxy-anilino)purine-d3 proper disposal procedures

The proper disposal of 2-Amino-6-(3-methoxy-anilino)purine-d3 is critical for ensuring laboratory safety and environmental protection. Due to its chemical structure, containing both an aniline (B41778) derivative and a purine (B94841) analog, this compound must be treated as hazardous chemical waste. Adherence to the following procedures is essential for researchers, scientists, and drug development professionals.

Hazard Assessment

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, it is mandatory to wear appropriate Personal Protective Equipment (PPE) to prevent accidental exposure.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact.
Eye Protection	Safety glasses with side shields or splash goggles	To protect eyes from dust or splashes.
Body Protection	Laboratory coat	To prevent contamination of personal clothing.
Respiratory	Use in a well-ventilated area or fume hood	To avoid inhalation of fine particles.

Step-by-Step Disposal Protocol

Disposal of 2-Amino-6-(3-methoxy-anilino)purine-d3 must comply with local, state, and federal regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance[1]. The following steps provide a general framework for proper disposal.

• Waste Classification : Classify 2-Amino-6-(3-methoxy-anilino)purine-d3 as hazardous chemical waste. Do not dispose of this chemical down the drain or in the regular trash[1][6].

• Waste Segregation : Collect waste containing this compound in a dedicated container. Do not mix it with other waste streams such as non-hazardous trash, sharps, or other chemical wastes unless explicitly permitted by your EHS department[1][4].

• Container Selection : Use a chemically compatible, leak-proof container with a secure, screw-top cap for collecting the waste[1][7]. The original product container can be used if it is in good condition[1][6].

• Labeling : Clearly label the waste container with the words "Hazardous Waste," the full chemical name "2-Amino-6-(3-methoxy-anilino)purine-d3," and the date when waste was first added (accumulation start date)[1][6].

• Storage : Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. This area should be at or near the point of generation and under the control of laboratory personnel[1][6]. Ensure the storage area is cool, dry, and away from incompatible materials[1]. Keep the container closed except when adding waste[1].

• Disposal Request : Once the container is full (typically no more than 90% capacity) or before reaching the regulatory accumulation time limit, submit a chemical waste pickup request to your institution's EHS department or designated hazardous waste disposal service[1][6][7].

Disposal Workflow

The following diagram illustrates the decision-making and operational process for the proper disposal of 2-Amino-6-(3-methoxy-anilino)purine-d3.

Caption: Waste disposal workflow for 2-Amino-6-(3-methoxy-anilino)purine-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]
• 4. benchchem.com [benchchem.com]
• 5. safety.pitt.edu [safety.pitt.edu]
• 6. benchchem.com [benchchem.com]
• 7. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

Essential Safety and Operational Guidance for 2-Amino-6-(3-methoxy-anilino)purine-d3

For Research Use Only. Not for use in humans or animals.

This document provides crucial safety and logistical information for handling 2-Amino-6-(3-methoxy-anilino)purine-d3. Researchers, scientists, and drug development professionals should review this guidance before handling, storing, or disposing of this compound.

Hazard Identification and Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment (PPE):

PPE Component	Specification	Rationale
Gloves	Two pairs of powder-free nitrile or neoprene chemotherapy gloves meeting ASTM D6978 standards.[2][3]	Protects against skin contact and potential absorption. Double-gloving is recommended when handling hazardous drugs.[3][4]
Eye Protection	Chemical safety goggles and a face shield, or a full face-piece respirator.[2]	Protects eyes and face from splashes, aerosols, and dust.
Lab Coat/Gown	Disposable, impermeable gown with a solid front, long sleeves, and tight-fitting cuffs.[2][3]	Prevents contamination of personal clothing and skin.
Respiratory Protection	An N95 or higher-rated respirator should be used if there is a risk of generating dust or aerosols, especially when handling the powder form outside of a containment system.[4]	Minimizes inhalation of the compound.
Additional PPE	Disposable head, hair, and shoe covers.[2]	Provides comprehensive protection against contamination.

Operational Plan: Step-by-Step Handling Procedures

2.1. Preparation and Engineering Controls:

• Designated Area: All work with this compound should be conducted in a designated area, such as a chemical fume hood or a biological safety cabinet, to minimize exposure.[4]

• Ventilation: Ensure adequate ventilation to control airborne concentrations.

• Emergency Equipment: An eyewash station and safety shower must be readily accessible. A spill kit appropriate for handling cytotoxic or hazardous drugs should also be available.[5]

2.2. Handling the Compound:

• Don PPE: Before entering the designated handling area, put on all required PPE in the correct order.

• Weighing: If weighing the solid compound, do so in a ventilated enclosure to prevent dust generation.

• Solution Preparation: When preparing solutions, add the solvent to the compound slowly to avoid splashing.

• Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[1]

• No Eating or Drinking: Do not eat, drink, or smoke in the laboratory area where this compound is handled.[3]

2.3. Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.

• The recommended storage temperature is room temperature for continental US shipments, but this may vary.[6] Always refer to the supplier's instructions for specific storage conditions.[6]

Disposal Plan

All waste materials contaminated with 2-Amino-6-(3-methoxy-anilino)purine-d3 should be considered hazardous waste.

• Waste Collection:

  • Place all used disposable PPE (gloves, gowns, etc.) in a designated, sealed hazardous waste container.

  • Collect any unused compound and contaminated labware (e.g., pipette tips, vials) in a separate, clearly labeled hazardous waste container.

• Disposal Procedure: Dispose of all waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical workflow for handling 2-Amino-6-(3-methoxy-anilino)purine-d3 in a research setting.

Caption: Workflow for Safe Handling of 2-Amino-6-(3-methoxy-anilino)purine-d3.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 3. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 4. Pharmacy Purchasing & Products Magazine [pppmag.com]
• 5. publications.ashp.org [publications.ashp.org]
• 6. medchemexpress.com [medchemexpress.com]